1-Methoxy-2-propyl acetate

• CAS: 108-65-6; 84540-57-8

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physical and Chemical Properties of 1-Methoxy-2-propyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Methoxy-2-propyl acetate, also known as propylene glycol methyl ether acetate (PGMEA), is a versatile organic solvent with a wide range of applications in various industries, including coatings, inks, electronics, and chemical synthesis. Its unique combination of an ether and an ester functional group imparts a desirable balance of properties, such as good solvency for a variety of resins, a moderate evaporation rate, and low surface tension. This technical guide provides an in-depth overview of the core physical and chemical properties of 1-methoxy-2-propyl acetate, complete with experimental methodologies and visual representations of key processes to support researchers and professionals in its application.

Physical Properties

The physical characteristics of 1-methoxy-2-propyl acetate are critical for its performance as a solvent and in various formulations. A summary of its key physical properties is presented in the tables below.

General and Thermal Properties

Property	Value	Units
CAS Number	108-65-6	-
Synonyms	Propylene glycol methyl ether acetate, PGMEA, PMA	-
Molecular Formula	C₆H₁₂O₃	-
Molecular Weight	132.16	g/mol
Appearance	Colorless liquid	-
Odor	Mild, sweet, ether-like	-
Melting Point	-67	°C
Boiling Point	145 - 146	°C
Flash Point	42 - 45	°C
Autoignition Temperature	315 - 353	°C

Density, Vapor, and Solubility Properties

Property	Value	Units
Density (at 20°C)	0.965 - 0.970	g/cm³
Vapor Pressure (at 20°C)	3.1 - 5.2	hPa
Vapor Density (air = 1)	4.6	-
Water Solubility (at 20°C)	19.8	g/L
Partition Coefficient (log P)	0.43 - 1.2	-
Refractive Index (at 20°C)	1.402	-
Viscosity (at 25°C)	1.13	mPa·s
Surface Tension (at 25°C)	26.9	dyn/cm

Safety and Hazard Properties

Property	Value	Units
Lower Explosive Limit	1.2 - 1.5	% (v/v)
Upper Explosive Limit	7.0 - 13.1	% (v/v)

Experimental Protocols

The accurate determination of the physical and chemical properties of 1-methoxy-2-propyl acetate relies on standardized experimental protocols. The following sections detail the methodologies for key experiments.

Determination of Boiling Point (ASTM D1078)

The distillation range of volatile organic liquids such as 1-methoxy-2-propyl acetate is determined according to the ASTM D1078 standard.[1][2][3][4]

Principle: This test method covers the determination of the distillation range of liquids that are chemically stable during the process. A specified volume of the liquid is distilled under controlled conditions. Observations of the temperature at the initial boiling point and at various volume percentages of the condensed distillate are recorded.

Apparatus:

• Distillation flask

• Condenser

• Heating mantle or bath

• Calibrated thermometers or temperature sensors

• Graduated receiving cylinder

Procedure:

• A 100 mL sample is placed in the distillation flask.

• The flask is heated, and the vapor is passed through the condenser.

• The temperature at which the first drop of condensate falls from the condenser is recorded as the initial boiling point.

• The temperature is recorded as the distillate is collected in the receiving cylinder at various volume increments.

• The final boiling point is the maximum temperature recorded during the distillation.

Determination of Vapor Pressure (OECD Guideline 104)

The vapor pressure of 1-methoxy-2-propyl acetate can be determined using one of the several methods described in OECD Guideline 104, such as the static method, the dynamic method, or the effusion method.[5][6][7][8][9]

Principle: The vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its condensed phases (solid or liquid) at a given temperature in a closed system.

Apparatus (Static Method):

• Constant-temperature bath

• Sample vessel

• Pressure measuring device (manometer)

• Vacuum pump

Procedure (Static Method):

• A small amount of the sample is introduced into the sample vessel.

• The sample is degassed to remove any dissolved air.

• The vessel is placed in a constant-temperature bath until thermal equilibrium is reached.

• The pressure inside the vessel, which is the vapor pressure of the substance at that temperature, is measured.

• The measurement is repeated at different temperatures to obtain the vapor pressure curve.

Determination of Water Solubility (OECD Guideline 105)

The water solubility of 1-methoxy-2-propyl acetate is determined using the column elution method or the flask method as described in OECD Guideline 105.[10][11][12][13][14]

Principle: The water solubility is the saturation mass concentration of a substance in water at a given temperature.

Apparatus (Flask Method):

• Constant-temperature water bath with a shaker

• Flasks with stoppers

• Analytical balance

• Centrifuge or filtration apparatus

• A suitable analytical method for quantification (e.g., gas chromatography)

Procedure (Flask Method):

• An excess amount of the substance is added to a known volume of water in a flask.

• The flask is agitated in a constant-temperature bath for a sufficient time to reach equilibrium (typically 24-48 hours).

• The mixture is then centrifuged or filtered to separate the undissolved substance.

• The concentration of the substance in the aqueous solution is determined using an appropriate analytical technique.

Determination of Partition Coefficient (n-octanol/water) (OECD Guideline 117)

The partition coefficient (log P) of 1-methoxy-2-propyl acetate can be determined using the High-Performance Liquid Chromatography (HPLC) method as outlined in OECD Guideline 117.[15][16][17][18][19]

Principle: The partition coefficient is the ratio of the equilibrium concentrations of a dissolved substance in a two-phase system consisting of two largely immiscible solvents, n-octanol and water. The HPLC method correlates the retention time of a substance on a nonpolar stationary phase with its known log P value.

Apparatus:

• High-Performance Liquid Chromatograph (HPLC)

• Reversed-phase column (e.g., C18)

• UV detector or other suitable detector

• Reference substances with known log P values

Procedure:

• A calibration curve is generated by injecting a series of reference substances with known log P values and recording their retention times.

• The test substance is then injected under the same chromatographic conditions.

• The retention time of the test substance is measured.

• The log P value of the test substance is determined by interpolation from the calibration curve.

Chemical Properties and Reactivity

1-Methoxy-2-propyl acetate exhibits chemical properties characteristic of both esters and ethers.

• Hydrolysis: As an ester, it can undergo hydrolysis, especially in the presence of strong acids or bases, to form 1-methoxy-2-propanol and acetic acid. The rate of hydrolysis is pH-dependent, being faster under alkaline conditions.[20][21]

• Reactivity with Oxidizing Agents: It can react vigorously with strong oxidizing agents.[22]

• Thermal Decomposition: When heated to decomposition, it can release irritating fumes and carbon oxides (carbon monoxide and carbon dioxide).[20][21]

• Atmospheric Degradation: In the atmosphere, 1-methoxy-2-propyl acetate is primarily degraded by reaction with photochemically produced hydroxyl (OH) radicals.[20][21][23][24] The reaction with OH radicals leads to the formation of methyl formate, acetic acid, and acetic anhydride.[23][24][25]

Synthesis of 1-Methoxy-2-propyl Acetate

The industrial synthesis of 1-methoxy-2-propyl acetate is typically achieved through the esterification of 1-methoxy-2-propanol with acetic acid. This reaction is often catalyzed by a solid acid catalyst in a continuous process.[26][27][28]

Caption: Continuous synthesis of 1-methoxy-2-propyl acetate.

Atmospheric Degradation Pathway

The primary degradation pathway for 1-methoxy-2-propyl acetate in the troposphere is through reaction with hydroxyl radicals (•OH). This process is a key factor in determining its atmospheric lifetime.

Caption: Atmospheric degradation of 1-methoxy-2-propyl acetate.

Conclusion

This technical guide has provided a detailed overview of the essential physical and chemical properties of 1-methoxy-2-propyl acetate. The tabulated data, coupled with descriptions of standardized experimental protocols, offer a valuable resource for scientists and researchers. The inclusion of diagrams illustrating the synthesis and atmospheric degradation pathways further enhances the understanding of this important industrial solvent. This comprehensive information is intended to support the safe and effective use of 1-methoxy-2-propyl acetate in research, development, and various industrial applications.

References

• 1. ASTM D1078 - Normalab [normalab.com]
• 2. store.astm.org [store.astm.org]
• 3. store.astm.org [store.astm.org]
• 4. ASTM D1078 (Distillation Range of Lacquer Solvents & Diluents)  – SPL [spllabs.com]
• 5. OECD test n°104: Vapour pressure - Analytice [analytice.com]
• 6. laboratuar.com [laboratuar.com]
• 7. catalog.labcorp.com [catalog.labcorp.com]
• 8. oecd.org [oecd.org]
• 9. oecd.org [oecd.org]
• 10. filab.fr [filab.fr]
• 11. oecd.org [oecd.org]
• 12. oecd.org [oecd.org]
• 13. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]
• 14. OECD 105 - Water Solubility Test at 20°C - Analytice [analytice.com]
• 15. OECD Test 117: Partition coefficient (n-octanol/water) by HPLC method - Analytice [analytice.com]
• 16. Partition coefficient octanol/water | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 17. oecd.org [oecd.org]
• 18. OECD 107, OECD 117 and OECD 123 - Phytosafe [phytosafe.com]
• 19. OECD 117 - Partition Coefficient, HPLC Method - Situ Biosciences [situbiosciences.com]
• 20. Page loading... [guidechem.com]
• 21. Propylene glycol methyl ether acetate | C6H12O3 | CID 7946 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 22. recochem.com [recochem.com]
• 23. pubs.acs.org [pubs.acs.org]
• 24. researchgate.net [researchgate.net]
• 25. Unveiling 1-Methoxy-2-propyl Acetate: A Versatile Chemical for Modern Applications_Chemicalbook [chemicalbook.com]
• 26. Method for preparing 1-Methoxy-2-propyl acetate by continuous esterification reaction - Eureka | Patsnap [eureka.patsnap.com]
• 27. researchgate.net [researchgate.net]
• 28. CN101337885B - Method for preparing 1-Methoxy-2-propyl acetate by continuous esterification reaction - Google Patents [patents.google.com]

1-Methoxy-2-propyl acetate CAS number 108-65-6

An In-depth Technical Guide to 1-Methoxy-2-propyl Acetate (CAS 108-65-6)

Introduction

1-Methoxy-2-propyl acetate, commonly known as Propylene Glycol Methyl Ether Acetate (PGMEA), is a versatile P-type glycol ether with the CAS number 108-65-6.[1][2] It is a colorless, hygroscopic liquid characterized by a mild, sweet, ether-like odor.[1][3] Structurally, PGMEA possesses both ether and ester functional groups, which imparts an amphiphilic nature, allowing it to dissolve a wide range of polar and non-polar substances.[3][4][5] This property, combined with its low toxicity and moderate evaporation rate, makes it a highly sought-after solvent in numerous industrial and research applications, including the manufacturing of semiconductors, coatings, inks, and cleaners.[1][2][5][6] This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals, detailing its properties, synthesis, analytical methods, and applications.

Chemical and Physical Properties

The physicochemical properties of 1-Methoxy-2-propyl acetate are well-documented, making it a predictable and reliable solvent for various applications. It is freely miscible with most common organic solvents but has limited miscibility with water.[3][5][7]

Table 1: Physicochemical Properties of 1-Methoxy-2-propyl Acetate

Property	Value	Source
CAS Number	108-65-6	[1][8]
Molecular Formula	C₆H₁₂O₃	[1][9][10]
Molecular Weight	132.16 g/mol	[1][9][10]
Appearance	Colorless liquid	[1][9][11]
Odor	Sweet, ether-like	[1][9]
Boiling Point	146 °C (294.8 °F) at 760 mmHg	[5][11]
Melting Point	-66 °C (-87 °F)	[1][11]
Density	0.969 g/cm³	[9]
Vapor Pressure	3.92 mm Hg at 25 °C	[1]
Water Solubility	1.98 x 10⁵ mg/L at 25 °C	[1]
log Kow (Octanol/Water Partition Coefficient)	0.56	[1]
Refractive Index	1.402 at 20 °C	[12]

| Viscosity | 1.11 mPa·s at 25 °C |[1] |

Synthesis of 1-Methoxy-2-propyl Acetate

The primary industrial synthesis of PGMEA is achieved through the esterification of propylene glycol methyl ether (PGME) with acetic acid (AA).[13] This reaction is typically facilitated by an acid catalyst. While traditional methods used homogeneous catalysts like sulfuric acid or p-toluenesulfonic acid, modern processes often employ heterogeneous solid acid catalysts, such as Amberlyst-15, to simplify purification and minimize acidic impurities in the final product.[13][14][15]

Caption: Synthesis of PGMEA via catalyzed esterification.

Experimental Protocol: Heterogeneous Catalytic Esterification

This protocol is a generalized procedure based on modern synthesis methods using a solid acid catalyst.[13][14][16]

• Reactor Setup: A stirred-tank reactor equipped with a heating mantle, temperature controller, and a distillation column (for water removal) is charged with propylene glycol methyl ether (PGME) and acetic acid (AA). A typical molar ratio is 1:1, though an excess of one reactant can be used to drive the equilibrium.[13]

• Catalyst Addition: The solid acid catalyst (e.g., Amberlyst-15 ion-exchange resin) is added to the reactor. The catalyst loading is typically determined based on the weight of the limiting reactant.[13]

• Reaction Conditions: The reaction mixture is heated to a temperature between 70 °C and 150 °C and stirred continuously.[14][16]

• Water Removal: Water, a byproduct of the esterification, is continuously removed from the reaction mixture, often by azeotropic distillation, to shift the reaction equilibrium towards the product side.[14][16]

• Monitoring: The reaction progress is monitored by taking samples periodically and analyzing the concentration of reactants and products using gas chromatography (GC).[17]

• Purification: Upon completion, the solid catalyst is filtered off. The crude product is then purified by fractional distillation (rectification) to remove any unreacted starting materials and byproducts, yielding high-purity PGMEA.[14]

Applications

PGMEA's unique solvency characteristics make it indispensable across several high-technology and industrial sectors.[5]

• Electronics and Semiconductors: It is a cornerstone solvent in the electronics industry, primarily used in photolithography processes for manufacturing semiconductors and flat-panel displays.[2][5][6] It serves as a solvent for photoresists and as a cleaning agent for removing residues from silicon wafers.[5][12]

• Paints and Coatings: PGMEA is a high-performance solvent for various resins, including acrylics, epoxies, alkyds, polyesters, and polyurethanes.[7] Its moderate evaporation rate is ideal for controlling drying times and improving film formation and gloss in automotive and industrial coatings.[5][12]

• Inks and Dyes: It is widely used as a solvent in printing inks and textile dyes due to its strong dissolving power for a variety of polymers and pigments.[3][4][7]

• Cleaning Agents: Its ability to dissolve oils, fats, waxes, and resins makes it an effective component in industrial and precision cleaning formulations.[1][5]

• Pharmaceuticals: While a smaller market segment, pharmaceutical-grade PGMEA is used in some drug formulations and for the production of medical devices where high purity is essential.[18]

Caption: Major industrial applications of PGMEA.

Safety and Toxicology

PGMEA is considered to have low acute toxicity. However, it is a flammable liquid and its vapors can form explosive mixtures with air.[8][11] Appropriate safety measures, such as working in well-ventilated areas and avoiding ignition sources, are crucial.[8][19]

Table 2: Safety and Toxicological Data

Parameter	Value	Species	Source
Flash Point	42 °C (107.6 °F) - Closed Cup	N/A	[11][12]
Lower Explosive Limit (LEL)	1.3% at 173°F	N/A	[9]
Upper Explosive Limit (UEL)	13.1% at 283°F	N/A	[9]
LD50 (Oral)	6,190 - 10,000 mg/kg	Rat	[8]
LD50 (Dermal)	>2,000 mg/kg	Rat	[8]

| LC50 (Inhalation) | >23.5 mg/L (6 h) | Rat |[19] |

The substance can defat the skin, potentially causing dryness or cracking with prolonged contact.[1] It is also classified as an irritant to the eyes and respiratory tract.[1] High-level exposure may lead to central nervous system depression, with symptoms like dizziness and headache.[8][19] Standard personal protective equipment (PPE), including gloves and safety goggles, should be worn when handling the chemical.[8][20]

Analytical Methods

The concentration of PGMEA, particularly in workplace air, is often monitored to ensure safety compliance. A standard method is published by the Occupational Safety and Health Administration (OSHA).

Experimental Protocol: OSHA Method 99 - Air Sample Analysis

This protocol outlines the collection and analysis of airborne 1-Methoxy-2-propyl acetate.[9]

• Sample Collection: Air is drawn through a solid sorbent tube, specifically a coconut shell charcoal tube, using a calibrated personal sampling pump. The recommended flow rate is 0.1 L/min for a total sample volume of 10 L.[9][21]

• Sample Storage: After collection, the samples should be refrigerated and shipped overnight with cold packs to the laboratory to minimize hydrolysis of the acetate.[9]

• Desorption: In the laboratory, the charcoal from the tube is transferred to a vial. A desorption solvent, typically 95/5 (v/v) methylene chloride/methanol, is added to extract the PGMEA from the charcoal.[21]

• Analysis: The resulting solution is analyzed using a Gas Chromatograph equipped with a Flame Ionization Detector (GC-FID).[9][21]

• Quantification: A calibration curve is generated using standard solutions of PGMEA in the desorption solvent. The concentration of PGMEA in the air sample is determined by comparing the peak area from the sample chromatogram to the calibration curve.

Caption: Workflow for the analysis of airborne PGMEA.

References

• 1. Propylene glycol methyl ether acetate | C6H12O3 | CID 7946 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Propylene glycol methyl ether acetate - Wikipedia [en.wikipedia.org]
• 3. Page loading... [guidechem.com]
• 4. Introduction of 1-Methoxy-2-propyl acetate_Chemicalbook [chemicalbook.com]
• 5. Understanding Propylene Glycol Methyl Ether Acetate (PGMEA): Properties, Applications, and Safety - Blog [gpcchem.com]
• 6. echemi.com [echemi.com]
• 7. sfdchem.com [sfdchem.com]
• 8. carlroth.com [carlroth.com]
• 9. 1-METHOXY-2-PROPYL ACETATE | Occupational Safety and Health Administration [osha.gov]
• 10. 1-Methoxy-2-propyl acetate (CAS 108-65-6) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 11. fishersci.com [fishersci.com]
• 12. methoxyisopropyl acetate, 108-65-6 [thegoodscentscompany.com]
• 13. mdpi.com [mdpi.com]
• 14. CN101337885B - Method for preparing 1-Methoxy-2-propyl acetate by continuous esterification reaction - Google Patents [patents.google.com]
• 15. CN1699327A - process for synthesizing propylene glycol methyl ether acetate (PMA) - Google Patents [patents.google.com]
• 16. Unveiling 1-Methoxy-2-propyl Acetate: A Versatile Chemical for Modern Applications_Chemicalbook [chemicalbook.com]
• 17. researchgate.net [researchgate.net]
• 18. dataintelo.com [dataintelo.com]
• 19. download.basf.com [download.basf.com]
• 20. spectrumchemical.com [spectrumchemical.com]
• 21. Analytical Method [keikaventures.com]

synthesis of 1-Methoxy-2-propyl acetate

An In-depth Technical Guide to the Synthesis of 1-Methoxy-2-propyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Methoxy-2-propyl acetate (PGMEA), a key solvent in various high-technology industries including semiconductor manufacturing and pharmaceuticals, is prized for its excellent solvency, low toxicity, and favorable evaporation rate. This technical guide provides a comprehensive overview of the primary synthesis routes for producing high-purity 1-Methoxy-2-propyl acetate. The document details the prevalent methods of esterification and transesterification, offering in-depth experimental protocols, quantitative data on reaction parameters, and visual representations of reaction pathways and experimental workflows. This guide is intended to serve as a valuable resource for researchers, chemists, and professionals in drug development and materials science who are engaged in the synthesis and application of this versatile solvent.

Introduction

1-Methoxy-2-propyl acetate, also known as propylene glycol methyl ether acetate (PGMEA) or PMA, is a colorless liquid with a mild, ether-like odor.[1][2] Its bifunctional nature, possessing both ether and ester groups, allows it to dissolve a wide range of polar and non-polar substances, making it an exceptional solvent for paints, inks, coatings, and photoresist formulations in the semiconductor industry.[1][3][4] The synthesis of high-purity PGMEA is of significant industrial importance, with a focus on efficient, cost-effective, and environmentally benign production methods.

This guide explores the two primary chemical pathways for the :

• Direct Esterification: The reaction of 1-methoxy-2-propanol (propylene glycol methyl ether, PM) with acetic acid.

• Transesterification: The reaction of 1-methoxy-2-propanol with an acetate ester, such as methyl acetate or ethyl acetate.

Synthesis Pathways

Direct Esterification of 1-Methoxy-2-propanol

The most common method for synthesizing 1-Methoxy-2-propyl acetate is the direct esterification of 1-methoxy-2-propanol with acetic acid.[5] This is a reversible reaction, typically catalyzed by an acid catalyst. To drive the reaction towards the product side and achieve high yields, the water formed as a byproduct is continuously removed.[6]

Reaction Scheme:

A variety of acid catalysts can be employed for this reaction, ranging from traditional mineral acids to solid acid catalysts, which offer advantages in terms of separation and reusability.

Catalysts:

• Homogeneous Catalysts: Concentrated sulfuric acid, hydrofluoric acid, and p-toluenesulfonic acid.[6][7] While effective, these catalysts can be corrosive and require neutralization and separation steps, which can complicate the purification process.[7]

• Heterogeneous Catalysts (Solid Acids): Ion-exchange resins such as Amberlyst-15, Amberlyst-35, and NKC-9, as well as sulfated metal oxides like SO₄²⁻/TiO₂.[5][6][8] These catalysts are preferred in industrial applications as they are easily separated from the reaction mixture, minimize corrosion issues, and can be regenerated and reused.[5]

The following diagram illustrates the general workflow for the direct esterification of 1-methoxy-2-propanol.

Caption: General workflow for the direct esterification synthesis of PGMEA.

Transesterification of 1-Methoxy-2-propanol

An alternative route to 1-Methoxy-2-propyl acetate is through the transesterification of 1-methoxy-2-propanol with an acetate ester, such as methyl acetate or ethyl acetate.[6][9] This method can be advantageous as it avoids the production of water, which can simplify the purification process. The reaction is typically catalyzed by a basic or acid catalyst.

Reaction Scheme (with Methyl Acetate):

Catalysts:

• Basic Catalysts: Sodium methoxide is a common catalyst for this reaction.[9]

• Acid Catalysts: Ion-exchange resins can also be utilized.[6]

The choice of catalyst and reaction conditions will influence the reaction rate and equilibrium position.

The logical relationship for the transesterification pathway is depicted in the following diagram.

Caption: Logical diagram of the transesterification synthesis of PGMEA.

Experimental Protocols

This section provides detailed experimental methodologies for the via direct esterification, a commonly employed laboratory and industrial method.

Batch Reactor Synthesis using a Solid Acid Catalyst

This protocol is based on studies utilizing a stirred batch reactor with an ion-exchange resin catalyst.[5][10]

Materials:

• 1-Methoxy-2-propanol (PGME, >99.5%)

• Acetic Acid (AA, >99.7%)

• Amberlyst-15 (or Amberlyst-35) ion-exchange resin

• Nitrogen gas (>99.8%)

Equipment:

• Jacketed glass reactor with a condenser

• Mechanical stirrer

• Temperature controller and probe

• Heating mantle or circulating bath

• Sampling port

Procedure:

• Catalyst Preparation: The ion-exchange resin is washed with deionized water and dried in an oven at a specified temperature (e.g., 100-110 °C) for several hours to remove moisture.

• Reaction Setup: The dried reactor is charged with the desired molar ratio of 1-methoxy-2-propanol and acetic acid (e.g., 1:1 to 1:4).[5][8]

• Inert Atmosphere: The reactor is purged with nitrogen gas to create an inert atmosphere.

• Catalyst Addition: The pre-weighed solid acid catalyst is added to the reactant mixture. The catalyst loading can range from approximately 7 to 37 g of catalyst per mole of the limiting reactant (PGME).[5]

• Reaction: The mixture is heated to the desired reaction temperature (e.g., 60-100 °C) while being continuously stirred.[5]

• Sampling: Samples are withdrawn from the reactor at regular intervals to monitor the progress of the reaction. The samples are immediately cooled to quench the reaction.

• Analysis: The composition of the samples is analyzed using gas chromatography (GC) to determine the concentrations of reactants and products.

• Workup: Upon completion, the reaction mixture is cooled, and the solid catalyst is separated by filtration. The crude product is then purified by distillation to remove unreacted starting materials and any byproducts.

Continuous Fixed-Bed Reactor Synthesis

This protocol describes a continuous process for the synthesis of PGMEA, which is suitable for larger-scale production.[11][12][13]

Equipment:

• Two fixed-bed reactors packed with a solid acid catalyst

• Feed pumps for reactants

• Preheater

• Distillation column for water removal (azeotropic distillation may be used with an entrainer like benzene or cyclohexane)[12]

• Purification (rectification) column

Procedure:

• Feed Preparation: 1-methoxy-2-propanol and acetic acid are mixed at a specified molar ratio (e.g., 1:1 or 1.5:1).[12]

• First Stage Reaction: The reactant mixture is preheated (e.g., to 90-110 °C) and continuously fed into the first fixed-bed reactor packed with a solid acid catalyst.[12] The reaction temperature is maintained within the range of 70-150 °C.[11]

• Water Removal: The effluent from the first reactor, containing PGMEA, unreacted starting materials, and water, is fed into a distillation column where water is continuously removed.[12]

• Second Stage Reaction: The dehydrated mixture from the bottom of the distillation column is fed into a second fixed-bed reactor to further increase the conversion.[12]

• Purification: The product stream from the second reactor is sent to a rectification column. Unreacted 1-methoxy-2-propanol and acetic acid are separated and can be recycled back to the feed.[11]

• Product Collection: The final high-purity 1-Methoxy-2-propyl acetate is collected from the bottom of the rectification column.[11]

Quantitative Data

The efficiency of 1-Methoxy-2-propyl acetate synthesis is highly dependent on the reaction conditions. The following tables summarize key quantitative data from various studies.

Table 1: Reaction Conditions and Yields for Direct Esterification

Catalyst	Reactant Molar Ratio (PM:AA)	Temperature (°C)	Catalyst Loading	Max. Yield/Conversion	Reference
Amberlyst-35	1:3	80 (353 K)	10 wt%	78% (equilibrium yield)	[6][8]
NKC-9 Resin	-	-	-	46% (PM conversion)	[6]
Amberlyst-15	1:1	60-100	14.5 g/mol-PGME	Equilibrium limited	[5]
Solid Acid	1:1	110	-	-	[12]
Solid Acid	1.5:1	90	-	-	[12]

Table 2: Activation Energies for Direct Esterification

Catalyst	Activation Energy (Ea) (kJ/mol)	Reference
NKC-9 Resin	60.5	[6]
Amberlyst-15	66.5	[6]
Amberlyst-35	62.0 ± 0.2	[14]

Conclusion

The is a well-established process with multiple viable routes. The direct esterification of 1-methoxy-2-propanol with acetic acid using heterogeneous solid acid catalysts, particularly in a continuous process with reactive distillation, stands out as an efficient, environmentally friendly, and industrially scalable method. The use of solid acid catalysts simplifies product purification and reduces corrosive waste streams. Transesterification offers an alternative pathway that avoids the formation of water, potentially simplifying downstream processing.

For researchers and professionals in drug development and other high-tech fields, a thorough understanding of these synthesis methods is crucial for sourcing or producing high-purity PGMEA required for their specific applications. The choice of synthesis route and conditions will ultimately depend on factors such as required purity, production scale, and economic considerations. Further research into novel and more efficient catalytic systems continues to be an active area of investigation, aiming to further improve the sustainability and cost-effectiveness of 1-Methoxy-2-propyl acetate production.

References

• 1. Page loading... [guidechem.com]
• 2. 1-METHOXY-2-PROPYL ACETATE | Occupational Safety and Health Administration [osha.gov]
• 3. methoxyisopropyl acetate, 108-65-6 [thegoodscentscompany.com]
• 4. Propylene glycol methyl ether acetate - Wikipedia [en.wikipedia.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. CN1699327A - process for synthesizing propylene glycol methyl ether acetate (PMA) - Google Patents [patents.google.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. CN101337885B - Method for preparing 1-Methoxy-2-propyl acetate by continuous esterification reaction - Google Patents [patents.google.com]
• 12. Method for preparing 1-Methoxy-2-propyl acetate by continuous esterification reaction - Eureka | Patsnap [eureka.patsnap.com]
• 13. Unveiling 1-Methoxy-2-propyl Acetate: A Versatile Chemical for Modern Applications_Chemicalbook [chemicalbook.com]
• 14. Reaction Thermodynamic and Kinetics for Esterification of 1-Methoxy-2-Propanol and Acetic Acid over Ion-Exchange Resin [ouci.dntb.gov.ua]

An In-depth Technical Guide to the Solubility of 1-Methoxy-2-Propyl Acetate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1-methoxy-2-propyl acetate (PGMEA), a widely used solvent in various scientific and industrial applications, including pharmaceuticals and electronics manufacturing.[1][2][3] This document details its solubility in a range of organic solvents, provides experimental protocols for solubility determination, and illustrates a logical workflow for solvent selection.

Core Topic: 1-Methoxy-2-Propyl Acetate (PGMEA)

1-Methoxy-2-propyl acetate, also known as propylene glycol monomethyl ether acetate, is a colorless liquid with a mild, ether-like odor.[4] Its molecule contains both an ether and an ester group, which imparts a unique combination of polar and non-polar characteristics.[2][3] This dual nature allows it to dissolve a wide variety of substances, making it a versatile and effective solvent.[2][3][5] It is known for its strong solvency for both polar and non-polar materials.[4]

Quantitative Solubility Data

1-Methoxy-2-propyl acetate is widely reported to be freely miscible with most common organic solvents.[1][2][3] This high degree of miscibility means that it can be mixed in all proportions with these solvents to form a single, homogeneous phase. While extensive qualitative data confirms this high miscibility, specific quantitative solubility limits (e.g., in g/100 mL at a given temperature) are not commonly reported in readily available literature, as the focus is often on its complete miscibility for most practical applications.

The following table summarizes the qualitative and, where available, quantitative solubility of 1-methoxy-2-propyl acetate in various organic solvents.

Solvent Category	Specific Solvent	Solubility/Miscibility	Notes
Alcohols	Methanol	Miscible	PGMEA is freely miscible with alcohols.[4]
Ethanol	Miscible	PGMEA is freely miscible with alcohols.[4]
Ketones	Acetone	Miscible	PGMEA is freely miscible with ketones.[4]
Methyl Ethyl Ketone	Miscible	PGMEA is freely miscible with ketones.[4]
Ethers	Diethyl Ether	Miscible	PGMEA is freely miscible with ethers.[4]
Tetrahydrofuran (THF)	Miscible	PGMEA is freely miscible with ethers.[4]
Aldehydes	Acetaldehyde	Miscible	PGMEA is freely miscible with aldehydes.[4]
Glycols & Glycol Ethers	Ethylene Glycol	Miscible	PGMEA is miscible with glycols and glycol ethers.[4]
Propylene Glycol	Miscible	PGMEA is miscible with glycols and glycol ethers.[4]
Aromatic Hydrocarbons	Toluene	Miscible	Generally miscible due to its non-polar characteristics.
Xylene	Miscible	Generally miscible due to its non-polar characteristics.
Chlorinated Solvents	Dichloromethane	Miscible	Generally miscible with common organic solvents.
Water	Water	198 g/L at 20 °C	Limited miscibility with water.[1][6]

Experimental Protocols for Solubility Determination

For a precise determination of miscibility or solubility of a liquid like 1-methoxy-2-propyl acetate in an organic solvent, a visual miscibility test is a common and straightforward method. For cases where partial solubility is suspected, a more quantitative approach would be necessary.

Protocol 1: Visual Miscibility Determination

This protocol is adapted from general laboratory practices and the principles outlined in ASTM D1722 for determining the miscibility of water-soluble solvents.[7][8][9][10][11]

Objective: To qualitatively determine if 1-methoxy-2-propyl acetate is miscible, partially miscible, or immiscible with a given organic solvent at various proportions.

Materials:

• 1-Methoxy-2-propyl acetate (PGMEA), high purity

• Test solvent, high purity

• Graduated cylinders or volumetric pipettes (various sizes)

• Clean, dry test tubes with stoppers or screw caps

• Vortex mixer or shaker

• Constant temperature bath (optional, for temperature-controlled studies)

Procedure:

• Preparation: Ensure all glassware is clean and completely dry to avoid any interference from contaminants.

• Initial Miscibility Test (1:1 Ratio):

  • Using a clean pipette, transfer 5 mL of 1-methoxy-2-propyl acetate into a test tube.

  • Add 5 mL of the test solvent to the same test tube.

  • Stopper the test tube and invert it several times or use a vortex mixer for 30 seconds to ensure thorough mixing.

  • Allow the mixture to stand for at least 5 minutes.

• Observation:

  • Miscible: The mixture will be a single, clear, and homogenous liquid phase with no signs of separation or cloudiness.

  • Immiscible: Two distinct layers will be visible.

  • Partially Miscible: The mixture may appear cloudy or form an emulsion that may or may not separate over time.

• Testing Various Proportions: To confirm complete miscibility, it is recommended to repeat the test with different ratios of PGMEA to the test solvent (e.g., 1:9, 9:1, 1:4, 4:1). The absence of phase separation at all tested proportions indicates full miscibility.

• Temperature Control (Optional): For applications where temperature is a critical factor, the miscibility test can be performed by placing the test tubes in a constant temperature bath for a specified period before and after mixing.

Protocol 2: Quantitative Solubility Determination (for partially miscible systems)

Should a solvent be identified as only partially miscible with 1-methoxy-2-propyl acetate, a quantitative determination of the solubility limit can be performed.

Objective: To determine the concentration of 1-methoxy-2-propyl acetate in a saturated solution with a specific organic solvent at a given temperature.

Materials:

• 1-Methoxy-2-propyl acetate (PGMEA), high purity

• Test solvent, high purity

• Airtight, sealable vials or flasks

• Constant temperature shaker bath

• Gas chromatograph with a flame ionization detector (GC-FID) or other suitable analytical instrument (e.g., NMR)

• Syringes and filters

Procedure:

• Sample Preparation:

  • In a series of vials, add a known volume of the test solvent.

  • Add an excess amount of 1-methoxy-2-propyl acetate to each vial to ensure that a saturated solution is formed and a separate phase of PGMEA is present.

  • Seal the vials tightly to prevent evaporation.

• Equilibration:

  • Place the vials in a constant temperature shaker bath set to the desired experimental temperature.

  • Allow the mixtures to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous agitation to ensure saturation is reached.

• Sample Extraction and Analysis:

  • After equilibration, stop the agitation and allow the phases to separate completely while still in the temperature bath.

  • Carefully extract a known volume of the solvent-rich phase using a syringe, ensuring not to disturb the PGMEA-rich phase.

  • Filter the extracted sample to remove any undissolved microdroplets.

  • Analyze the concentration of 1-methoxy-2-propyl acetate in the sample using a pre-calibrated GC-FID or another appropriate analytical technique.

• Data Analysis:

  • From the concentration determined by the analytical instrument and the volume of the sample taken, calculate the solubility of 1-methoxy-2-propyl acetate in the solvent in the desired units (e.g., g/100 mL, mol/L).

Logical Workflow for Solvent Selection

The selection of an appropriate solvent system is a critical step in many research and development processes. The following diagram illustrates a logical workflow for selecting a suitable organic solvent to be used with 1-methoxy-2-propyl acetate, particularly in a drug development context.

Caption: Logical workflow for selecting a co-solvent with PGMEA.

Conclusion

1-Methoxy-2-propyl acetate is a versatile solvent that is miscible with a vast array of common organic solvents, a property attributed to its unique molecular structure containing both ether and ester functionalities. This high degree of miscibility simplifies its use in multi-component solvent systems. For applications requiring precise knowledge of solubility, particularly in systems where complete miscibility is not assumed, the detailed experimental protocols provided in this guide offer a robust framework for accurate determination. The logical workflow for solvent selection further aids researchers and scientists in making informed decisions for their specific applications, ensuring optimal performance and compliance with safety and regulatory standards.

References

• 1. 1-Methoxy-2-propyl acetate | 108-65-6 [amp.chemicalbook.com]
• 2. Page loading... [wap.guidechem.com]
• 3. sfdchem.com [sfdchem.com]
• 4. 1-METHOXY-2-PROPANOL ACETATE - Ataman Kimya [atamanchemicals.com]
• 5. 1-Methoxy-2-propyl acetate | 108-65-6 [chemicalbook.com]
• 6. Propylene glycol monomethyl ether acetate PGMEA [sigmaaldrich.com]
• 7. store.astm.org [store.astm.org]
• 8. store.astm.org [store.astm.org]
• 9. store.astm.org [store.astm.org]
• 10. standards.iteh.ai [standards.iteh.ai]
• 11. petrolube.com [petrolube.com]

Spectroscopic Profile of 1-Methoxy-2-propyl Acetate: An In-depth Technical Guide

This technical guide provides a comprehensive overview of the spectroscopic data for 1-methoxy-2-propyl acetate (PGMEA), a widely used solvent in the semiconductor and electronics industries. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with the experimental protocols for data acquisition. This document is intended for researchers, scientists, and professionals in drug development and materials science who utilize these analytical techniques for structural elucidation and quality control.

Spectroscopic Data Summary

The spectroscopic data for 1-methoxy-2-propyl acetate is summarized in the following tables, providing a clear reference for its structural characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Data

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~1.15	Doublet	3H	-CH(CH₃)
~1.98	Singlet	3H	-C(O)CH₃
~3.30	Singlet	3H	-OCH₃
~3.35-3.45	Multiplet	2H	-CH₂OCH₃
~4.95	Multiplet	1H	-CH(CH₃)

¹³C NMR Data [1]

Chemical Shift (ppm)	Assignment
~20.0	-CH(CH₃)
~21.0	-C(O)CH₃
~58.0	-OCH₃
~70.0	-CH₂OCH₃
~75.0	-CH(CH₃)
~170.0	-C(O)CH₃

Infrared (IR) Spectroscopy[2][3]

Wavenumber (cm⁻¹)	Intensity	Assignment
~2980-2850	Strong	C-H stretch (alkane)
~1740	Strong	C=O stretch (ester)
~1240	Strong	C-O stretch (ester)
~1120	Strong	C-O-C stretch (ether)

Mass Spectrometry (MS)[1][4][5]

m/z	Relative Intensity	Assignment
132	Low	[M]⁺ (Molecular Ion)
101	Moderate	[M - OCH₃]⁺
87	Moderate	[M - OCCH₃]⁺
73	High	[CH₃OCH₂CH(CH₃)]⁺
43	Very High	[CH₃CO]⁺

Experimental Protocols

The following sections describe the general methodologies for acquiring the spectroscopic data presented above.

NMR Spectroscopy

High-resolution ¹H and ¹³C NMR spectra are typically recorded on a spectrometer operating at frequencies of 300 MHz or higher.[2] The sample is prepared by dissolving a few milligrams of 1-methoxy-2-propyl acetate in a deuterated solvent, commonly chloroform-d (CDCl₃), containing a small amount of tetramethylsilane (TMS) as an internal standard. The data is acquired at room temperature, and the resulting free induction decay (FID) is Fourier transformed to obtain the frequency-domain spectrum.

Infrared (IR) Spectroscopy

The IR spectrum is typically obtained using a Fourier Transform Infrared (FTIR) spectrometer.[3][4] For a liquid sample like 1-methoxy-2-propyl acetate, a neat spectrum can be obtained by placing a drop of the liquid between two salt plates (e.g., NaCl or KBr) to create a thin film. Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used, where a drop of the sample is placed directly on the ATR crystal. The spectrum is recorded over the mid-IR range (typically 4000-400 cm⁻¹).

Mass Spectrometry

Mass spectral data is commonly acquired using a mass spectrometer with electron ionization (EI). The sample is introduced into the ion source, where it is bombarded with a beam of high-energy electrons (typically 70 eV).[1] This causes the molecule to ionize and fragment. The resulting ions are then separated based on their mass-to-charge ratio (m/z) by a mass analyzer and detected. Gas chromatography is often coupled with mass spectrometry (GC-MS) for the analysis of volatile compounds like 1-methoxy-2-propyl acetate.[5]

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the logical workflow of using different spectroscopic techniques to determine the structure of 1-methoxy-2-propyl acetate.

Caption: Workflow of Spectroscopic Analysis for Structural Elucidation.

References

• 1. 1-Methoxy-2-propyl acetate(108-65-6) 13C NMR spectrum [chemicalbook.com]
• 2. Human Metabolome Database: Showing metabocard for 1-Methoxy-2-propyl acetate (HMDB0243916) [hmdb.ca]
• 3. 1-Methoxy-2-propyl acetate [webbook.nist.gov]
• 4. spectrabase.com [spectrabase.com]
• 5. ez.restek.com [ez.restek.com]

toxicological data of 1-Methoxy-2-propyl acetate for lab use

An In-Depth Toxicological Guide to 1-Methoxy-2-Propyl Acetate for Laboratory Applications

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

1-Methoxy-2-propyl acetate (PGMEA), a widely used solvent in laboratory and industrial settings, exhibits a generally low order of acute toxicity. This guide provides a comprehensive overview of its toxicological profile, including quantitative data from key studies, detailed experimental methodologies based on international guidelines, and visual representations of metabolic and experimental workflows. The primary effects observed at high concentrations are irritation to the eyes and respiratory tract, and central nervous system depression. It is not considered a skin sensitizer or a mutagen. Repeated exposure to high vapor concentrations has been shown to cause degeneration of the olfactory epithelium in animal studies. This document is intended to serve as a technical resource for laboratory personnel to ensure safe handling and informed risk assessment.

Chemical and Physical Properties

Property	Value	Reference
CAS Number	108-65-6	[1]
Molecular Formula	C₆H₁₂O₃	[2]
Molecular Weight	132.16 g/mol	[2]
Appearance	Colorless liquid	[1][2]
Odor	Sweet, ether-like	[1][2]
Boiling Point	146 °C (302 °F)	[3][4]
Melting Point	-66 °C (-87 °F)	[1]
Flash Point	42 °C (108 °F)	[4]
Vapor Pressure	3.6 - 4.9 mbar at 20 °C	[4][5]
Water Solubility	1.98 x 10⁵ mg/L at 25 °C	[1]
log Kow	0.56 - 1.2	[1]

Toxicological Data Summary

The following tables summarize the key quantitative toxicological data for 1-Methoxy-2-propyl acetate.

Acute Toxicity

Endpoint	Route	Species	Value	Reference
LD₅₀	Oral	Rat	6,190 - 8,532 mg/kg	[4][5]
LD₅₀	Dermal	Rabbit	> 5,000 mg/kg	[4][6]
LD₅₀	Dermal	Rat	> 2,000 mg/kg	[5]
LC₅₀	Inhalation	Rat	23.49 mg/m³ (6 hours)	[6]

Irritation and Sensitization

Endpoint	Species	Result	Reference
Skin Irritation	Rabbit	Non-irritating to mildly irritating	[1][3][5]
Eye Irritation	Rabbit	Irritating	[1][3][4]
Skin Sensitization	Guinea Pig	Not a sensitizer (OECD 406)	[1]

Repeated Dose Toxicity

Duration	Route	Species	NOAEL / LOAEL	Effects Observed	Reference
2 Weeks	Inhalation	Mouse	LOAEL: 300 ppm	Dose-related degeneration of olfactory epithelium.	[3]
4 Weeks	Inhalation	Rat	NOAEL: 560 ppm	At 2800 ppm: respiratory irritation, reduced body weight, thymic atrophy.	[7][8]
13 Weeks (Metabolite)	Inhalation	Rat, Rabbit	NOAEL: 1000 ppm	At 3000 ppm: increased liver weights, CNS depression.	[9]
90 Days (Metabolite)	Dermal	Rabbit	NOAEL: 7.0 mL/kg	At 10 mL/kg: narcosis, increased kidney weights.	[9]
28 Days	Oral	Rat	NOAEL: ≥ 1,000 mg/kg	No adverse effects observed.
*Data for the primary metabolite, 1-Methoxy-2-propanol (PGME), as PGMEA is rapidly hydrolyzed in the body.[9]

Genotoxicity

Test	System	Metabolic Activation	Result	Reference
Ames Test (OECD 471)	S. typhimurium, E. coli	With and Without	Negative	[1]
In Vitro Mutagenicity	Not specified	Not specified	Negative	[4]

Carcinogenicity

1-Methoxy-2-propyl acetate is not classified as a carcinogen by IARC, NTP, or OSHA.[4] Studies on its primary metabolite, 1-Methoxy-2-propanol, showed no signs of carcinogenicity in rats or mice exposed to up to 3000 ppm via inhalation over two years.[9]

Reproductive and Developmental Toxicity

No adverse effects on reproductive parameters were observed in rat developmental studies with 1-Methoxy-2-propyl acetate.[1] A two-generation inhalation study in rats with the primary metabolite, 1-Methoxy-2-propanol, established a NOAEL of 1000 ppm for reproductive and developmental effects.[9] At 3000 ppm, effects such as reduced fertility, decreased pup weights, and delayed sexual development were noted.[9]

Metabolic Pathway

In biological systems, 1-Methoxy-2-propyl acetate is rapidly hydrolyzed to its primary metabolite, 1-Methoxy-2-propanol (also known as propylene glycol monomethyl ether, PGME), and acetic acid.[3][9] This metabolic conversion is a critical step in its toxicokinetics.

Caption: Metabolic hydrolysis of 1-Methoxy-2-propyl acetate.

Experimental Protocols

The toxicological data presented in this guide are derived from studies conducted according to internationally recognized protocols, primarily the OECD Guidelines for the Testing of Chemicals.

Acute Oral Toxicity (OECD 420/423)

The acute oral toxicity is determined by administering the substance in graduated doses to a group of fasted experimental animals (typically rats).[10] The study aims to identify the dose causing mortality or evident toxicity. Observations include changes in skin, fur, eyes, and mucous membranes, as well as respiratory, circulatory, autonomic, and central nervous system effects. The LD₅₀ (lethal dose for 50% of animals) is then calculated.

Dermal and Eye Irritation (OECD 404 & 405)

• Dermal Irritation (OECD 404): A small amount of the test substance (0.5 mL) is applied to a shaved patch of skin on an experimental animal (typically a rabbit). The site is observed for signs of erythema (redness) and edema (swelling) at specific intervals (e.g., 1, 24, 48, and 72 hours) after application.

• Eye Irritation (OECD 405): A small, measured amount of the substance (0.1 mL) is instilled into one eye of an experimental animal (rabbit), with the other eye serving as a control. The eyes are examined for corneal opacity, iritis, conjunctival redness, and chemosis at prescribed intervals.

Skin Sensitization (OECD 406 - GPMT)

The Guinea Pig Maximization Test (GPMT) is designed to assess the potential of a substance to cause skin sensitization.[11] The protocol involves an induction phase where the test substance is administered both intradermally (with an adjuvant to enhance the immune response) and topically. Following a rest period, a challenge phase is conducted by applying a non-irritating concentration of the substance to a naive skin site. The skin is then observed for allergic contact dermatitis reactions.[11]

Repeated Dose Toxicity (OECD 407/408)

These studies evaluate the effects of repeated exposure to a substance over a period of 28 days (sub-acute, OECD 407) or 90 days (sub-chronic, OECD 408).[12][13] The test substance is administered daily to several groups of animals (typically rats) at different dose levels. Throughout the study, animals are observed for signs of toxicity. At the end of the study, detailed hematology, clinical chemistry, and histopathology of organs are performed to identify target organs and establish a No-Observed-Adverse-Effect Level (NOAEL).[12][13]

Genotoxicity - Bacterial Reverse Mutation Test (OECD 471)

Commonly known as the Ames test, this in vitro assay uses several strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations that render them unable to synthesize an essential amino acid.[14] The bacteria are exposed to the test substance, both with and without an external metabolic activation system (e.g., rat liver S9 fraction). A positive result (a mutagen) is indicated by a significant, dose-dependent increase in the number of "revertant" colonies that have regained the ability to grow in an amino-acid-deficient medium.[14]

General Toxicological Testing Workflow

The assessment of a chemical's toxicity typically follows a tiered approach, starting with in vitro and in silico methods before proceeding to more complex in vivo studies. This workflow helps to refine dose selection and adhere to the principles of the 3Rs (Replacement, Reduction, and Refinement) in animal testing.

Caption: Tiered workflow for toxicological assessment.

Conclusion and Recommendations

1-Methoxy-2-propyl acetate has a low potential for acute toxicity via oral and dermal routes. The primary hazards in a laboratory setting are related to inhalation of vapors and direct eye contact.[1] It is not genotoxic or carcinogenic.[9] The critical effects from repeated high-level inhalation are irritation and damage to the nasal epithelium.[3]

Recommendations for Safe Laboratory Use:

• Ventilation: Always handle in a well-ventilated area or under a chemical fume hood to minimize vapor inhalation.

• Personal Protective Equipment (PPE): Wear appropriate chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[15][16]

• Avoid Contact: Prevent direct contact with skin, eyes, and clothing. In case of contact, rinse thoroughly with water.[5]

• Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[6]

References

• 1. Propylene glycol methyl ether acetate | C6H12O3 | CID 7946 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-METHOXY-2-PROPYL ACETATE | Occupational Safety and Health Administration [osha.gov]
• 3. ser.nl [ser.nl]
• 4. www-s.mechse.uiuc.edu [www-s.mechse.uiuc.edu]
• 5. carlroth.com [carlroth.com]
• 6. recochem.com [recochem.com]
• 7. researchgate.net [researchgate.net]
• 8. Investigations on the subchronic toxicity of 2-methoxypropanol-1(acetate) in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Final report on the safety assessment of methoxyisopropanol and methoxyisopropyl acetate as used in cosmetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. apjmt.mums.ac.ir [apjmt.mums.ac.ir]
• 11. ec.europa.eu [ec.europa.eu]
• 12. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 13. Extrapolating in vitro to in vivo toxicity for predicting effects on growth in rodents | Innovation Platform [nc3rs.org.uk]
• 14. iccffeed.org [iccffeed.org]
• 15. fishersci.com [fishersci.com]
• 16. download.basf.com [download.basf.com]

A Technical Guide to High-Purity 1-Methoxy-2-propyl Acetate for Research and Development

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on high-purity 1-Methoxy-2-propyl acetate (PGMEA), a critical solvent in various scientific applications, including pharmaceutical development and advanced materials research. This document outlines commercial suppliers, key quality specifications, detailed synthesis protocols, and analytical methods for purity assessment.

Commercial Suppliers and Specifications

High-purity 1-Methoxy-2-propyl acetate is available from a range of chemical suppliers, each offering various grades and specifications. The selection of a suitable supplier is contingent upon the specific requirements of the research or application, such as purity, impurity profile, and available documentation like Certificates of Analysis (CoA). Below is a summary of prominent commercial suppliers and their typical product specifications.

Supplier/Manufacturer	Purity Specification	Key Notes
Sigma-Aldrich	≥96.0% (synthesis grade)	Offers various grades for different applications.
Jinan Finer Chemical Co., Ltd	High Purity	Provides customized supply.
MedChemExpress	99.97%	Targeted for biochemical and research applications.[1]
Otto Chemie Pvt. Ltd.	99%	Provides product for the paint industry and as a solvent for degreasing circuit boards.
ChemicalBook	≥99.5%	Lists various suppliers with high-purity grades.
Carl ROTH	≥99%	Offers the product for laboratory and analytical use.

Synthesis of High-Purity 1-Methoxy-2-propyl Acetate

The industrial synthesis of high-purity 1-Methoxy-2-propyl acetate is primarily achieved through the direct esterification of 1-methoxy-2-propanol with acetic acid.[2][3][4] Continuous reaction-distillation processes are often employed to maximize yield and purity by continuously removing the water byproduct.[5]

Reaction Pathway

Synthesis of 1-Methoxy-2-propyl acetate via esterification.

Experimental Protocol: Continuous Esterification

This protocol describes a continuous process for the synthesis of high-purity 1-Methoxy-2-propyl acetate.

1. Reaction Setup:

• A multi-stage fixed-bed reactor system is utilized, packed with a solid acid catalyst such as a macroporous ion-exchange resin (e.g., Amberlyst-35).[3]

• The reactor is connected to a distillation column for the continuous removal of water.

2. Reaction Execution:

• 1-methoxy-2-propanol and acetic acid are preheated and fed continuously into the first reactor stage.[1] A molar ratio of acetic acid to 1-methoxy-2-propanol of 1.1-2:1 is typically used.[6]

• The reaction temperature is maintained between 80-150°C.[6]

• The reaction mixture flows through the catalyst beds.

• The water produced during the esterification is continuously removed by azeotropic distillation, often with the aid of an entrainer like toluene or cyclohexane.[1][5][7] This drives the reaction equilibrium towards the product.

3. Purification:

• The crude product from the reactor, containing 1-Methoxy-2-propyl acetate, unreacted starting materials, and byproducts, is fed into a purification section.

• A series of distillation columns are used to separate the high-purity 1-Methoxy-2-propyl acetate from lower and higher boiling point impurities.

• Unreacted 1-methoxy-2-propanol and acetic acid are recovered and recycled back to the reactor feed.

• The final product is collected, typically achieving a purity of >99.5%.

Quality Control and Purity Analysis

The purity of 1-Methoxy-2-propyl acetate is critical for its application in sensitive areas. Gas chromatography with a flame ionization detector (GC-FID) is the standard method for determining the purity and impurity profile of the final product. The following is a typical analytical protocol adapted from established methods.[8][9]

Experimental Workflow for Quality Control

Workflow for GC-FID analysis of 1-Methoxy-2-propyl acetate.

Experimental Protocol: Purity Determination by GC-FID

1. Instrumentation:

• Gas chromatograph equipped with a flame ionization detector (FID).

• Capillary column suitable for the separation of polar solvents (e.g., a polyethylene glycol or a mid-polarity phase).

2. Reagents and Standards:

• High-purity 1-Methoxy-2-propyl acetate reference standard.

• Solvent for dilution (e.g., methylene chloride, chromatographic grade).

• Internal standard (optional, for precise quantification).

3. Sample Preparation:

• Accurately weigh a sample of the 1-Methoxy-2-propyl acetate to be analyzed.

• Dilute the sample with the chosen solvent to a suitable concentration for GC analysis.

• If using an internal standard, add a known amount to the sample solution.

4. GC-FID Conditions (Typical):

• Injector Temperature: 250°C

• Detector Temperature: 275°C

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/minute to 200°C.

  • Hold at 200°C for 5 minutes.

• Carrier Gas: Helium or Nitrogen at a constant flow rate.

• Injection Volume: 1 µL (split injection is common).

5. Data Analysis:

• Record the chromatogram.

• Identify the peak corresponding to 1-Methoxy-2-propyl acetate based on the retention time of the reference standard.

• Identify and quantify any impurity peaks.

• Calculate the purity of the sample, typically expressed as a weight percentage, using the peak areas. Area normalization is a common method for purity assessment.

By adhering to these protocols and sourcing from reputable suppliers, researchers can ensure the quality and consistency of 1-Methoxy-2-propyl acetate for their critical applications.

References

• 1. Method for preparing 1-Methoxy-2-propyl acetate by continuous esterification reaction - Eureka | Patsnap [eureka.patsnap.com]
• 2. Propylene Glycol Methyl Ether Acetate With Competitive Price | cas no 112 34 5 [boxa-solvents.com]
• 3. researchgate.net [researchgate.net]
• 4. patents.justia.com [patents.justia.com]
• 5. Reactive distillation for the production of methoxy propyl acetate: experiments and simulation | CSIR-NCL Library, Pune [library.ncl.res.in]
• 6. CN1515537A - The synthetic method of propylene glycol methyl ether acetate - Google Patents [patents.google.com]
• 7. CN1699327A - process for synthesizing propylene glycol methyl ether acetate (PMA) - Google Patents [patents.google.com]
• 8. osha.gov [osha.gov]
• 9. Analytical Method [keikaventures.com]

An In-depth Technical Guide to the Molecular Structure and Bonding of 1-Methoxy-2-propyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Methoxy-2-propyl acetate (PGMEA), a glycol ether acetate, is a colorless liquid with a sweet, ether-like odor, widely utilized as an industrial solvent, particularly in the electronics and coatings industries. Its unique molecular structure, possessing both polar ether and ester groups as well as a non-polar alkyl backbone, imparts a versatile solvency for a wide range of substances. This guide provides a comprehensive overview of the molecular structure, bonding, and physicochemical properties of 1-Methoxy-2-propyl acetate. It includes a summary of its spectroscopic characteristics and details on its synthesis and analytical characterization, intended to serve as a technical resource for professionals in research and development.

Molecular Structure and Bonding

1-Methoxy-2-propyl acetate, with the chemical formula C₆H₁₂O₃ and a molecular weight of approximately 132.16 g/mol , features a chiral center at the second carbon of the propyl chain.[1][2] The molecule incorporates both an ether linkage and an ester functional group.[3][4] This unique combination of functional groups is responsible for its broad solvency characteristics.[5][6] The presence of both polar (ether and carbonyl) and non-polar (alkyl) regions within the same molecule allows it to dissolve a variety of substances.[5][6]

Molecular Geometry

Below is a diagram illustrating the molecular structure of 1-Methoxy-2-propyl acetate.

Caption: Ball-and-stick model of 1-Methoxy-2-propyl acetate.

Physicochemical Properties

A summary of the key physicochemical properties of 1-Methoxy-2-propyl acetate is presented in the table below.

Property	Value	Reference
Molecular Formula	C₆H₁₂O₃	[1][2]
Molecular Weight	132.16 g/mol	[1]
CAS Number	108-65-6	[1][2]
Appearance	Colorless liquid	[3][4]
Odor	Sweet, ether-like	[3]
Boiling Point	145-147 °C at 1013 hPa	[4]
Melting Point	-67 °C
Density	0.97 g/cm³ at 20 °C
Vapor Pressure	3.1 hPa at 20 °C
Flash Point	45 °C
Autoignition Temperature	315 °C
Solubility in Water	1.98 x 10⁵ mg/L at 25 °C	[7]
log Kow	0.56	[7]

Spectroscopic Data

The structural features of 1-Methoxy-2-propyl acetate can be elucidated using various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹³C NMR: The carbon-13 NMR spectrum shows distinct signals for each of the six carbon atoms in their unique chemical environments.[8]

A visual representation of the expected NMR spectral data can be found on platforms like ChemicalBook.[8][9]

Infrared (IR) Spectroscopy

The IR spectrum of 1-Methoxy-2-propyl acetate exhibits characteristic absorption bands corresponding to its functional groups. A strong absorption band is expected around 1740 cm⁻¹ due to the C=O stretching of the ester group. The C-O stretching vibrations of the ether and ester groups typically appear in the region of 1250-1000 cm⁻¹. C-H stretching vibrations of the alkyl groups are observed around 2950-2850 cm⁻¹. The NIST Chemistry WebBook provides a gas-phase IR spectrum for reference.[1][10][11]

Mass Spectrometry (MS)

Electron ionization mass spectrometry of 1-Methoxy-2-propyl acetate results in fragmentation patterns that can be used for its identification. The NIST Chemistry WebBook provides the mass spectrum of this compound.[1]

Experimental Protocols

Synthesis of 1-Methoxy-2-propyl Acetate

1-Methoxy-2-propyl acetate is commercially synthesized via the esterification of propylene glycol methyl ether with acetic acid.[5][12] A common industrial method involves a continuous two-stage fixed-bed reaction.

Protocol for Continuous Esterification:

• Reactant Preparation: Propylene glycol methyl ether and acetic acid are used as the primary reactants.

• Catalyst: A solid acid catalyst is typically employed.

• Reaction Conditions: The esterification is carried out at a temperature range of 70 to 150 °C.[12]

• Water Removal: Water, a byproduct of the esterification, is continuously removed via azeotropic distillation to drive the reaction towards the product.

• Purification: The crude product is then purified by distillation to remove any unreacted starting materials and byproducts, yielding high-purity 1-Methoxy-2-propyl acetate.[5]

The following diagram illustrates the general workflow for the synthesis of 1-Methoxy-2-propyl acetate.

Caption: Synthesis workflow of 1-Methoxy-2-propyl acetate.

Analytical Characterization

Gas Chromatography-Mass Spectrometry (GC-MS) is a standard method for the identification and quantification of 1-Methoxy-2-propyl acetate.

General GC-MS Protocol:

• Sample Preparation: Samples are typically diluted in a suitable solvent. For air analysis, samples can be collected on sorbent tubes and then desorbed.

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar or medium-polarity capillary column is commonly used.

  • Carrier Gas: Helium is a typical carrier gas.

  • Temperature Program: A temperature ramp is employed to separate the components of the sample. For example, an initial temperature of 60°C held for a few minutes, followed by a ramp up to 270°C.[13]

• Mass Spectrometer (MS) Conditions:

  • Ionization: Electron Ionization (EI) at 70 eV is standard.

  • Mass Range: A scan range of m/z 40-400 is generally sufficient.

The Occupational Safety and Health Administration (OSHA) provides a detailed analytical method (Method 99) for the analysis of 1-Methoxy-2-propyl acetate in air, which involves collection on a coconut shell charcoal tube, desorption with a mixture of methylene chloride and methanol, and analysis by GC with Flame Ionization Detection (FID).[14][15]

The following diagram outlines the analytical workflow for GC-MS analysis.

Caption: General workflow for GC-MS analysis.

Conclusion

1-Methoxy-2-propyl acetate's distinct molecular structure, characterized by the presence of both ether and ester functionalities, underpins its valuable properties as a solvent. This guide has provided a detailed overview of its molecular structure, bonding, physicochemical properties, and spectroscopic signatures. The outlined experimental protocols for its synthesis and analysis offer a practical resource for researchers and professionals. A thorough understanding of these fundamental characteristics is essential for its effective and safe application in various scientific and industrial fields.

References

• 1. 1-Methoxy-2-propyl acetate [webbook.nist.gov]
• 2. 1-Methoxy-2-propyl acetate [webbook.nist.gov]
• 3. Human Metabolome Database: 13C NMR Spectrum (1D, 100 MHz, D2O, predicted) (HMDB0034237) [hmdb.ca]
• 4. merckmillipore.com [merckmillipore.com]
• 5. Introduction of 1-Methoxy-2-propyl acetate_Chemicalbook [chemicalbook.com]
• 6. Page loading... [guidechem.com]
• 7. Propylene glycol methyl ether acetate | C6H12O3 | CID 7946 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 1-Methoxy-2-propyl acetate(108-65-6) 13C NMR [m.chemicalbook.com]
• 9. 1-Methoxy-2-propyl acetate(108-65-6) 1H NMR [m.chemicalbook.com]
• 10. 1-Methoxy-2-propyl acetate [webbook.nist.gov]
• 11. 1-Methoxy-2-propyl acetate [webbook.nist.gov]
• 12. Unveiling 1-Methoxy-2-propyl Acetate: A Versatile Chemical for Modern Applications_Chemicalbook [chemicalbook.com]
• 13. 1-Methoxy-2-propyl acetate [webbook.nist.gov]
• 14. Analytical Method [keikaventures.com]
• 15. osha.gov [osha.gov]

The Environmental Fate and Degradation of 1-Methoxy-2-propyl Acetate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Methoxy-2-propyl acetate (PGMEA), a widely utilized solvent in various industrial applications including coatings, inks, and the electronics industry, necessitates a thorough understanding of its environmental persistence and degradation pathways. This technical guide provides a comprehensive overview of the environmental fate of 1-methoxy-2-propyl acetate, detailing its biodegradation, abiotic degradation, and potential for bioaccumulation. The information herein is intended to support environmental risk assessments and promote responsible chemical stewardship.

Physicochemical Properties

The environmental distribution and behavior of a chemical are fundamentally governed by its physical and chemical properties. 1-Methoxy-2-propyl acetate is a colorless liquid with a mild, ether-like odor.[1] It possesses moderate water solubility and a vapor pressure that suggests it can partition between atmospheric and aquatic environments. A summary of its key physicochemical properties is presented below.

Property	Value	Reference
Molecular Formula	C6H12O3	[2]
Molecular Weight	132.16 g/mol	[2]
Water Solubility	1.98 x 10^5 mg/L at 25 °C	[2]
Vapor Pressure	3.92 mm Hg at 25 °C	[2]
Log Kow (Octanol-Water Partition Coefficient)	0.56	[2]
Henry's Law Constant	3.4 x 10^-6 atm-m³/mol	[2]

Environmental Fate and Degradation Pathways

1-Methoxy-2-propyl acetate is susceptible to several degradation processes in the environment, including biodegradation, hydrolysis, and atmospheric photooxidation. The overall environmental fate is a composite of these pathways, which are discussed in detail in the subsequent sections.

References

• 1. methoxyisopropyl acetate, 108-65-6 [thegoodscentscompany.com]
• 2. Propylene glycol methyl ether acetate | C6H12O3 | CID 7946 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for 1-Methoxy-2-propyl Acetate in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Methoxy-2-propyl acetate (PGMEA), also known as propylene glycol monomethyl ether acetate (PMA), is a versatile organic solvent with a unique molecular structure containing both ether and ester functional groups.[1][2] This bifunctionality allows it to dissolve a wide range of polar and non-polar substances, making it a valuable medium for various chemical processes.[2][3] PGMEA is recognized as a high-performance industrial solvent with low toxicity, good thermal stability, and a mild, pleasant odor, positioning it as a favorable alternative to more toxic solvents like ethylene glycol ethers.[2][3] While its primary applications are in the coatings, inks, and electronics industries—particularly as a solvent for photoresists in semiconductor manufacturing—its utility in specialized areas of organic and materials synthesis is noteworthy.[1][3]

These application notes provide detailed protocols for the use of PGMEA in specific synthetic processes, supported by quantitative data and procedural workflows.

Physicochemical Properties of 1-Methoxy-2-propyl Acetate

Understanding the physical and chemical properties of a solvent is critical for its effective application in synthesis. PGMEA is a colorless, flammable liquid with limited miscibility with water but is miscible with most common organic solvents.[4] Key properties are summarized below.

Property	Value	Reference(s)
CAS Number	108-65-6	[5]
Molecular Formula	C₆H₁₂O₃	[5]
Molecular Weight	132.16 g/mol	[5]
Appearance	Colorless liquid	[2]
Odor	Mild, fruity, ether-like	[4]
Boiling Point	145-147 °C	[4]
Melting Point	-67 °C	[4]
Density	0.965 - 0.970 g/cm³ at 20-25 °C	[4]
Flash Point	42 - 49 °C	[4]
Vapor Pressure	3.1 - 3.7 mmHg at 20 °C	[4]
Solubility in Water	198 g/L at 20 °C (Limited)	[4]

Application 1: Continuous Flow Synthesis of 1-Methoxy-2-propyl Acetate

While PGMEA is a solvent, its own synthesis is a prime example of an esterification reaction where reaction conditions are critical. A continuous flow process using a solid acid catalyst is an efficient and industrially relevant method that avoids issues associated with homogeneous catalysts, such as complex workups and waste generation.[6][7]

Logical Workflow for Continuous PGMEA Synthesis

Caption: Workflow for the continuous synthesis of PGMEA.

Experimental Protocol: Continuous Esterification

This protocol describes a two-stage continuous esterification process for producing PGMEA from propylene glycol methyl ether (PGME) and acetic acid.[6][7]

Materials and Equipment:

• Propylene glycol methyl ether (PGME)

• Acetic acid (AA)

• Solid acid catalyst (e.g., polystyrenesulfonic acid resin like Amberlyst-15)[7][8]

• Azeotropic agent (e.g., cyclohexane or benzene)[6]

• Two continuous fixed-bed reactors

• Preheating system

• Azeotropic distillation column

• Rectification column

• Pumps and flow controllers

Procedure:

• Catalyst Bed Preparation: Pack the two fixed-bed reactors with the solid acid catalyst.

• Feed Preparation: Pre-heat the raw materials, PGME and acetic acid, to the desired reaction temperature (e.g., 90-120 °C).[7]

• First Esterification Stage: Continuously pump the preheated PGME and acetic acid (molar ratios can be varied, e.g., 1:1 to 1.5:1) into the first fixed-bed reactor.[6][7]

• Water Removal: Direct the effluent from the first reactor to an azeotropic distillation column. Introduce an azeotropic agent to continuously remove the water generated during the esterification.[6]

• Second Esterification Stage: Pump the dehydrated reaction mixture from the bottom of the distillation column into the second fixed-bed reactor to further drive the reaction toward completion.[6]

• Purification: Feed the final reaction product into a rectification column.

• Product Isolation: Separate the high-purity PGMEA product from unreacted starting materials and any byproducts. The unreacted PGME and acetic acid can be recycled back into the feed stream.[7]

Data Presentation: Reaction Parameters

The following table summarizes typical operating conditions for the continuous synthesis of PGMEA.

Parameter	Value Range	Reference(s)
Catalyst	Solid Acid (e.g., Amberlyst-15)	[7][8]
Reactant Molar Ratio (PGME:AA)	0.7:1 to 2:1	[7]
Reaction Temperature	70 - 150 °C (Optimal: 90-120 °C)	[7]
Azeotropic Agent	Cyclohexane or Benzene	[6]
Azeotrope Boiling Point	68 - 71 °C	[6]
Conversion (Single Pass)	>78% (Equilibrium Yield)	[1][9]

Application 2: Synthesis of Silver Nanoparticles (AgNPs)

PGMEA serves as an effective organic solvent for the "chemically clean" synthesis of well-dispersed silver nanoparticles (AgNPs) using pulsed laser ablation.[4][10] This method avoids chemical reducing agents and surfactants, which can introduce impurities. The resulting AgNPs suspended in PGMEA are of particular interest for applications in modifying the optical properties of organic materials like photoresists.[4][11]

Workflow for AgNP Synthesis via Pulsed Laser Ablation

Caption: Workflow for synthesizing silver nanoparticles in PGMEA.

Experimental Protocol: Pulsed Laser Ablation

This protocol outlines the synthesis of silver nanoparticles directly in PGMEA without chemical reagents.[4][10]

Materials and Equipment:

• 1-Methoxy-2-propyl acetate (PGMEA), high purity

• High-purity silver metal plate (target)

• Pulsed laser system (e.g., Q-switched Nd:YAG laser)

• Optical lens for focusing

• Glass vessel

• Magnetic stirrer (optional)

• UV-Vis Spectrophotometer

• Transmission Electron Microscope (TEM)

Procedure:

• Setup: Place the high-purity silver plate at the bottom of a glass vessel.

• Solvent Addition: Add a sufficient volume of PGMEA to the vessel to cover the silver target by several millimeters.

• Laser Ablation: Focus the pulsed laser beam onto the surface of the silver target submerged in PGMEA. The laser energy causes the ablation of the metal, ejecting silver atoms and clusters into the solvent.

• Nanoparticle Formation: The ablated silver species nucleate and grow in the PGMEA to form nanoparticles. The solvent acts as a medium for both formation and dispersion. Gentle stirring may be applied to ensure a homogenous suspension.

• Post-Irradiation (Optional): For improved monodispersity, the resulting colloidal solution can be subjected to an additional laser irradiation treatment.[4]

• Characterization:

  • UV-Vis Spectroscopy: Analyze the resulting AgNP-PGMEA suspension. A characteristic surface plasmon resonance peak (typically ~400 nm for AgNPs) confirms nanoparticle formation.

  • TEM: Deposit a drop of the suspension onto a TEM grid and allow it to dry. Analyze the grid to determine the size, shape, and dispersion of the synthesized AgNPs.

Data Presentation: Nanoparticle Characterization

The synthesis results in stable, well-dispersed nanoparticles with specific optical properties.

Parameter	Observation	Reference(s)
Dispersion	Well-dispersed nanoparticles with a narrow size distribution.	[4][10]
Purity	"Chemically clean" - free from surfactants and byproducts of chemical reduction.	[4]
Optical Properties	Strong UV-Vis absorption due to surface plasmon resonance.	[4][10]
Stability	Colloidal suspension shows good stability over time.	[4]
Post-Processing Effect	Additional laser irradiation can improve the monodispersity of the AgNPs.	[4]

Safety Information

PGMEA is a flammable liquid and may form explosive vapor/air mixtures above 42 °C.[11] It should be handled in a well-ventilated area, away from ignition sources. While it has low toxicity compared to other glycol ethers, it can be irritating to the eyes and respiratory tract and may defat the skin upon prolonged contact.[4] Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times.

Conclusion

1-Methoxy-2-propyl acetate is a valuable solvent with a favorable safety and environmental profile. While its use in mainstream organic synthesis for drug development is not widely documented, it shows significant promise in specialized applications. The protocols provided for its own continuous synthesis and for the preparation of "chemically clean" silver nanoparticles highlight its utility as a reaction medium. Its unique solvency for both polar and non-polar compounds suggests potential for broader applications as researchers continue to explore greener and more efficient synthetic methodologies.

References

• 1. researchgate.net [researchgate.net]
• 2. Page loading... [guidechem.com]
• 3. Unveiling 1-Methoxy-2-propyl Acetate: A Versatile Chemical for Modern Applications_Chemicalbook [chemicalbook.com]
• 4. l03.iphy.ac.cn [l03.iphy.ac.cn]
• 5. 1-Methoxy-2-propyl acetate [webbook.nist.gov]
• 6. Method for preparing 1-Methoxy-2-propyl acetate by continuous esterification reaction - Eureka | Patsnap [eureka.patsnap.com]
• 7. CN101337885B - Method for preparing 1-Methoxy-2-propyl acetate by continuous esterification reaction - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Silver nanoparticles grown in organic solvent PGMEA by pulsed laser ablation and their nonlinear optical properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Introduction of 1-Methoxy-2-propyl acetate_Chemicalbook [chemicalbook.com]

Application Notes and Protocols: 1-Methoxy-2-propyl Acetate in Nanoparticle Synthesis and Dispersion

For Researchers, Scientists, and Drug Development Professionals

Introduction to 1-Methoxy-2-propyl Acetate (PGMEA)

1-Methoxy-2-propyl acetate (PGMEA) is a high-performance industrial solvent characterized by its unique molecular structure, which contains both ether and ester functional groups. This dual functionality imparts both polar and non-polar characteristics, making it an effective solvent for a wide range of substances, including polymers and resins.[1] While extensively used in the electronics and semiconductor industries, its application in the synthesis and dispersion of nanoparticles for drug delivery is an emerging area of interest.[2]

PGMEA's properties, such as its moderate boiling point (146°C), good miscibility with many organic solvents, and ability to dissolve a variety of polymers, suggest its potential utility in nanoparticle formulation processes like nanoprecipitation and emulsion-based methods.[2] However, it is crucial to note that its use in pristine nanoparticle dispersions can sometimes lead to challenges such as aggregation-caused quenching, as observed with graphene quantum dots. This underscores the importance of careful formulation and the potential need for stabilizing agents when using PGMEA.

Application in Nanoparticle Synthesis

While specific, detailed protocols for the use of PGMEA in the synthesis of common drug delivery nanoparticles like polymeric nanoparticles or liposomes are not extensively documented in publicly available literature, its properties make it a candidate for the solvent-based synthesis of various nanoparticle types. Below are generalized protocols for common nanoparticle synthesis methods where a solvent with properties similar to PGMEA could be employed.

Generalized Protocol: Nanoprecipitation for Polymeric Nanoparticle Synthesis

This method, also known as solvent displacement, is suitable for the encapsulation of hydrophobic drugs.

Materials:

• Polymer (e.g., PLGA)

• Drug to be encapsulated

• 1-Methoxy-2-propyl acetate (PGMEA) or a similar water-miscible organic solvent

• Aqueous solution containing a surfactant (e.g., Poloxamer 407, PVA)

• Purified water

Procedure:

• Organic Phase Preparation: Dissolve the polymer (e.g., PLGA) and the hydrophobic drug in PGMEA.

• Aqueous Phase Preparation: Prepare an aqueous solution containing a suitable surfactant.

• Nanoprecipitation: Under constant stirring, add the organic phase dropwise to the aqueous phase. The rapid diffusion of the solvent into the aqueous phase leads to the precipitation of the polymer and the formation of nanoparticles.

• Solvent Removal: Remove the organic solvent (PGMEA) and some of the water, typically through evaporation under reduced pressure.

• Purification: Collect the nanoparticles by centrifugation and wash them to remove any excess surfactant and unencapsulated drug.

• Lyophilization: For long-term storage, the purified nanoparticles can be lyophilized, often with the addition of a cryoprotectant.

Application in Nanoparticle Dispersion

Effective dispersion of nanoparticles is critical for their handling, characterization, and in vitro/in vivo performance. The choice of dispersion medium can significantly impact nanoparticle stability, aggregation, and ultimately, its biological interactions.

Generalized Protocol: Dispersion of Nanoparticles Using Sonication

This protocol describes a common method for dispersing nanoparticle powders into a liquid medium.

Materials:

• Nanoparticle powder

• Dispersion medium (e.g., PGMEA, ethanol, water, or a buffer solution)

• Stabilizing agent (optional, e.g., a surfactant or polymer)

Procedure:

• Wetting the Powder: Weigh the desired amount of nanoparticle powder. To improve dispersion, especially for hydrophobic particles, it can be beneficial to first wet the powder with a small amount of a suitable wetting agent (e.g., ethanol) to form a paste.[1]

• Addition of Dispersion Medium: Add the bulk of the dispersion medium (e.g., PGMEA) to the nanoparticle paste.

• Sonication: Disperse the nanoparticles using an ultrasonic probe or bath. Sonication helps to break up agglomerates and achieve a more uniform dispersion.[3] The duration and power of sonication should be optimized for the specific nanoparticle system to avoid particle damage.

• Addition of Stabilizer (Optional): If required, a stabilizing agent can be added to the dispersion to prevent re-aggregation of the nanoparticles.

• Characterization: Characterize the dispersion for particle size, polydispersity index (PDI), and zeta potential to ensure the quality of the dispersion.

Quantitative Data on Nanoparticle Formulation

The physicochemical properties of nanoparticles are critical for their performance as drug delivery vehicles. While specific data on the effect of PGMEA is limited, the following tables summarize the general influence of key formulation parameters on nanoparticle size and stability.

Table 1: Effect of Formulation Parameters on Nanoparticle Size

Parameter	Effect on Nanoparticle Size	Reference
Polymer Concentration	Increasing polymer concentration generally leads to an increase in nanoparticle size.	[4]
Surfactant Concentration	Increasing surfactant concentration often leads to a decrease in nanoparticle size, up to a certain point.	[5]
Solvent/Antisolvent Ratio	The ratio of the organic solvent to the aqueous phase can influence the rate of precipitation and thus the final particle size.	[4]
Stirring/Sonication Rate	Higher energy input during emulsification or nanoprecipitation typically results in smaller nanoparticles.	[4]

Table 2: Factors Influencing Nanoparticle Stability (Zeta Potential)

Parameter	Effect on Zeta Potential and Stability	Reference
Surface Charge	A higher absolute zeta potential value (e.g., > |30| mV) generally indicates greater electrostatic stability and reduced aggregation.	[6]
pH of the Dispersion Medium	The pH can affect the surface charge of both the nanoparticles and any stabilizing molecules, thereby influencing the zeta potential.	[7]
Ionic Strength of the Medium	High ionic strength can compress the electrical double layer around the nanoparticles, leading to reduced electrostatic repulsion and potential aggregation.	[8]
Presence of Stabilizers	Surfactants and polymers can adsorb to the nanoparticle surface, providing steric hindrance that contributes to stability.	[8]

Visualizing Experimental Workflows

Nanoparticle Synthesis via Nanoprecipitation

Caption: Workflow for polymeric nanoparticle synthesis via nanoprecipitation.

Nanoparticle Dispersion Workflow

Caption: General workflow for dispersing nanoparticle powders.

References

• 1. nanotechia.org [nanotechia.org]
• 2. hiroshimamm-chemtech.com [hiroshimamm-chemtech.com]
• 3. Dispersion of Nanomaterials in Aqueous Media: Towards Protocol Optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. resolvemass.ca [resolvemass.ca]
• 5. ijcmas.com [ijcmas.com]
• 6. Effects of Particle Geometry for PLGA-Based Nanoparticles: Preparation and In Vitro/In Vivo Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Optimized dispersion of nanoparticles for biological in vitro and in vivo studies - PMC [pmc.ncbi.nlm.nih.gov]

Application of 1-Methoxy-2-propyl Acetate in Polymer Thin Film Deposition: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Methoxy-2-propyl acetate, commonly known as propylene glycol methyl ether acetate (PGMEA), is a versatile solvent widely employed in the fabrication of high-quality polymer thin films.[1] Its favorable properties, including moderate evaporation rate, good polymer solubility, and low surface tension, make it an ideal candidate for various deposition techniques such as spin coating, spray coating, and doctor blading.[2][3] In fields ranging from microelectronics to advanced drug delivery, the precise control over thin film characteristics is paramount. PGMEA, often used as a primary solvent or in combination with other solvents, allows for the fine-tuning of film thickness, uniformity, and surface morphology.[4][5] This document provides detailed application notes and experimental protocols for the use of PGMEA in polymer thin film deposition.

Key Properties of 1-Methoxy-2-propyl Acetate (PGMEA)

The efficacy of PGMEA as a solvent in thin film deposition is rooted in its specific physicochemical properties. These properties influence polymer solubility, solution viscosity, and evaporation dynamics during the deposition process.

Property	Value	Significance in Thin Film Deposition
Molecular Formula	C6H12O3	Influences solvent-polymer interactions.
Molecular Weight	132.16 g/mol	Affects viscosity and evaporation rate.
Boiling Point	146 °C	A moderate boiling point allows for controlled evaporation, preventing defects like pinholes and ensuring a uniform film.[3]
Vapor Pressure	2.8 mmHg at 20 °C	A lower vapor pressure compared to highly volatile solvents contributes to a slower, more controlled drying process, which is crucial for achieving smooth films.[6]
Viscosity	~1.3 cP at 25 °C	Low viscosity is beneficial for achieving thin, uniform coatings, especially in spin coating.
Surface Tension	~26.9 dynes/cm at 25 °C	Low surface tension promotes good wetting of the substrate, which is essential for uniform film formation and preventing dewetting.
Relative Evaporation Rate	0.33 (n-Butyl Acetate = 1)	The moderate evaporation rate is a key attribute, providing a balance between sufficient time for the polymer to level on the substrate and a practical drying time.[3] Slower evaporation can lead to smoother films.[6]

Application in Thin Film Deposition Techniques

PGMEA is a solvent of choice for a variety of solution-based deposition methods. The selection of a particular technique depends on the desired film thickness, substrate size and material, and the specific polymer being used.

Spin Coating

Spin coating is a widely used technique for producing highly uniform thin films on flat substrates.[7] The process involves depositing a polymer solution onto the center of a substrate, which is then spun at high speed to spread the solution by centrifugal force.[8] The final film thickness is determined by the solution's viscosity and concentration, as well as the spin speed and duration.[9]

Logical Relationships in Spin Coating

Caption: Interplay of solution and process parameters on final film properties.

Experimental Protocol: Spin Coating of Poly(methyl methacrylate) (PMMA) using a PGMEA-based Solvent System

This protocol describes the preparation of a PMMA thin film on a silicon wafer, a common procedure in microfabrication and materials science research.

Materials:

• Poly(methyl methacrylate) (PMMA, appropriate molecular weight)

• 1-Methoxy-2-propyl acetate (PGMEA)

• gamma-Butyrolactone (GBL)

• Silicon wafers (or other suitable flat substrates)

• Acetone (for cleaning)

• Isopropyl alcohol (IPA, for cleaning)

• Deionized (DI) water

• Nitrogen gas (for drying)

Equipment:

• Spin coater

• Hot plate

• Analytical balance

• Magnetic stirrer and stir bar

• Glass vials

• Syringes and micropore filters (e.g., 0.2 µm PTFE)

• Ultrasonic bath

Procedure:

• Substrate Cleaning:

  • Place the silicon wafers in a beaker.

  • Sonicate in acetone for 10-15 minutes.

  • Rinse thoroughly with DI water.

  • Sonicate in isopropyl alcohol for 10-15 minutes.

  • Rinse thoroughly with DI water.

  • Dry the substrates under a stream of nitrogen gas.

  • Optional: For improved adhesion, substrates can be treated with an oxygen plasma or a piranha solution (use extreme caution).

• Polymer Solution Preparation (Example for a 1-5% w/w solution):

  • In a clean glass vial, add the desired amount of PMMA.

  • Add the solvent mixture. A common mixture is PGMEA and GBL. For example, a 2:1 ratio of PGMEA to GBL can be used to modulate the evaporation rate.[4]

  • Add a magnetic stir bar to the vial.

  • Seal the vial and stir the solution at room temperature until the PMMA is completely dissolved. This may take several hours. Gentle heating can be applied if necessary, but avoid excessive temperatures that could degrade the polymer.

• Spin Coating Process:

  • Ensure the spin coater is in a clean, dust-free environment.

  • Place the cleaned silicon wafer onto the vacuum chuck of the spin coater and ensure it is centered.

  • Turn on the vacuum to secure the wafer.

  • Draw the prepared PMMA solution into a syringe fitted with a micropore filter.

  • Dispense an adequate amount of the solution onto the center of the wafer to cover about two-thirds of the surface.

  • Start the spin coating program. A typical two-stage program is used:

    • Stage 1 (Spread): 500-1000 rpm for 5-10 seconds to evenly spread the solution.

    • Stage 2 (Thinning): 2000-5000 rpm for 30-60 seconds to achieve the desired thickness.

  • After the spinning stops, turn off the vacuum and carefully remove the coated wafer.

• Soft Bake (Post-Coating Annealing):

  • Place the coated wafer on a hot plate preheated to a temperature below the glass transition temperature of the polymer and the boiling point of the solvent (e.g., 90-110 °C for PMMA with PGMEA).

  • Bake for 1-5 minutes to remove residual solvent.

Workflow for Spin Coating

Caption: Step-by-step workflow for the spin coating of a polymer thin film.

Quantitative Data: Influence of Spin Speed and Concentration on PMMA Film Thickness

The following table provides illustrative data on how spin speed and polymer concentration can affect the final film thickness. The exact values will depend on the specific PMMA molecular weight and the precise solvent composition.

Polymer Concentration (in PGMEA-based solvent)	Spin Speed (rpm)	Approximate Film Thickness (nm)
2.5 g/dL	1000	~300 - 400
2.5 g/dL	3000	~100 - 150
4.0 g/dL	1000	~500 - 600
4.0 g/dL	3000	~200 - 250
6.0 g/dL	1000	~700 - 800
6.0 g/dL	3000	~300 - 350

Note: This data is synthesized from typical trends observed in spin coating of PMMA and may vary.[10]

Spray Coating

Spray coating is an alternative method suitable for coating larger or non-planar substrates.[11] In this technique, a polymer solution is atomized into fine droplets and directed onto the substrate.[12] The quality of the resulting film depends on parameters such as the solution viscosity, nozzle-to-substrate distance, atomization pressure, and substrate temperature.[2] PGMEA is a suitable solvent for this technique due to its moderate evaporation rate, which allows the droplets to partially dry before reaching the substrate, promoting the formation of a uniform film.

Experimental Protocol: General Guidelines for Spray Coating

Materials & Equipment:

• Polymer solution in PGMEA

• Spray gun/airbrush

• Pressurized gas source (e.g., nitrogen)

• Substrate heater (optional)

• Fume hood

Procedure:

• Solution Preparation: Prepare a polymer solution in PGMEA, typically at a lower concentration than for spin coating to ensure proper atomization.

• Setup: Secure the substrate in a well-ventilated area, such as a fume hood. Adjust the nozzle-to-substrate distance (typically 10-30 cm).

• Spraying:

  • Set the atomization pressure.

  • Apply the polymer solution in even, sweeping motions across the substrate.

  • Multiple passes may be required to achieve the desired thickness. Allow for partial solvent evaporation between passes to prevent the film from becoming too wet, which can lead to sagging or running.

• Drying: Allow the coated substrate to dry at room temperature or on a hot plate at a moderate temperature to remove residual PGMEA.

Doctor Blading

Doctor blading is a scalable technique used to produce uniform films over large areas.[5] A blade is moved at a constant speed and a set height over a substrate, spreading a polymer solution into a film of uniform thickness.[13] The final dry film thickness is determined by the initial wet film thickness (gap height) and the concentration of the polymer in the solution. PGMEA's moderate evaporation rate is advantageous here, as it prevents premature drying of the solution at the blade edge, which could lead to defects.

Experimental Protocol: General Guidelines for Doctor Blading

Materials & Equipment:

• Polymer solution in PGMEA (typically more viscous than for spin or spray coating)

• Doctor blade applicator with adjustable gap height

• Flat, rigid substrate

• Oven or hot plate for drying

Procedure:

• Setup: Place the substrate on a flat, level surface. Set the gap height of the doctor blade.

• Deposition: Dispense a line of the polymer solution in front of the doctor blade.

• Coating: Move the blade across the substrate at a slow, constant speed to spread the solution.

• Drying: Carefully transfer the coated substrate to an oven or hot plate for controlled solvent evaporation. A slow drying process is often preferred to minimize stress and cracking in the film.

Applications in Drug Development

The use of polymer thin films in drug delivery is a rapidly growing field.[14] These films can be formulated to provide controlled, sustained, or targeted release of active pharmaceutical ingredients (APIs).[15][16] They can be applied as patches, oral strips, or coatings on medical implants.[17]

PGMEA can be a suitable solvent for preparing drug-loaded polymer films, provided the API is also soluble and stable in it. The choice of solvent is critical as it can influence the final morphology of the film and the distribution of the drug within the polymer matrix. The protocols described above can be adapted for fabricating drug-eluting films. The key additional step is the incorporation of the API into the polymer solution during the preparation phase. Careful consideration must be given to potential interactions between the polymer, drug, and solvent.

Conclusion

1-Methoxy-2-propyl acetate is a highly effective and versatile solvent for the deposition of polymer thin films. Its well-balanced properties, particularly its moderate evaporation rate, make it suitable for a range of techniques including spin coating, spray coating, and doctor blading. By carefully controlling the polymer concentration, solvent composition, and processing parameters, researchers can achieve high-quality thin films with tailored thickness, uniformity, and morphology for a wide array of applications, from electronics to advanced drug delivery systems. The protocols and data provided herein serve as a comprehensive guide for scientists and engineers working in these fields.

References

• 1. dspace.mit.edu [dspace.mit.edu]
• 2. Determination of parameters for successful spray coating of silicon microneedle arrays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. The Nonlinear Optics Home Page [nlosource.com]
• 5. Impact of solvents on doctor blade coatings and bathocuproine cathode interlayer for large-area organic solar cell modules - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tsapps.nist.gov [tsapps.nist.gov]
• 7. ossila.com [ossila.com]
• 8. sps-polos.com [sps-polos.com]
• 9. redalyc.org [redalyc.org]
• 10. mdpi.com [mdpi.com]
• 11. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 12. Spray coated perylenebisimide/polymer film with controllable molecular aggregation state and emission properties - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. boydbiomedical.com [boydbiomedical.com]
• 16. Layer-by-layer assembled polymeric thin films as prospective drug delivery carriers: design and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Advanced thin-film technique could deliver long-lasting medication | MIT News | Massachusetts Institute of Technology [news.mit.edu]

Application Notes and Protocols: 1-Methoxy-2-propyl Acetate (PGMEA) as a Solvent for Photoresist Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Methoxy-2-propyl acetate, commonly known as propylene glycol monomethyl ether acetate (PGMEA), is a high-performance solvent widely utilized in the microelectronics and semiconductor industries, particularly in photolithography processes.[1][2] Its favorable properties, including excellent solvency for a wide range of polymers and photoactive compounds, a moderate evaporation rate, and good film-forming characteristics, make it an ideal choice for photoresist formulations.[2][3] These formulations are critical for creating the intricate patterns on silicon wafers that form the basis of integrated circuits and other microdevices. This document provides detailed application notes and protocols for the effective use of PGMEA as a solvent in both positive and negative photoresist formulations.

Properties of 1-Methoxy-2-propyl Acetate (PGMEA)

PGMEA's physical and chemical properties are crucial for its performance as a photoresist solvent. These properties influence the viscosity of the photoresist solution, the uniformity of the spin-coated film, and the baking and development characteristics.

Table 1: Physical and Chemical Properties of 1-Methoxy-2-propyl Acetate (PGMEA)

Property	Value
Chemical Formula	C₆H₁₂O₃
Molecular Weight	132.16 g/mol
Appearance	Colorless liquid
Odor	Mild, ether-like
Boiling Point	146 °C
Melting Point	-67 °C
Flash Point	42 - 46 °C
Density	0.965 g/cm³ at 25 °C
Viscosity	1.2 cP at 20 °C[4]
Vapor Pressure	3.8 mmHg at 20 °C
Solubility in Water	19.8 g/L at 20 °C
Refractive Index	~1.402

Role of PGMEA in Photoresist Formulations

PGMEA serves as the primary solvent in many commercial photoresist formulations, typically constituting 55-85% of the liquid resist.[3] Its main functions are to:

• Dissolve Photoresist Components: PGMEA effectively dissolves the solid components of the photoresist, including the polymer resin (e.g., novolac or acrylate-based polymers), photoactive compounds (PACs) such as diazonaphthoquinones (DNQ) in positive resists, and photoacid generators (PAGs) in chemically amplified resists (CARs).[5]

• Control Viscosity: The viscosity of the photoresist solution, which is critical for achieving a specific film thickness during spin coating, is controlled by the concentration of the solid components in the PGMEA solvent.[6]

• Facilitate Uniform Film Formation: PGMEA's moderate evaporation rate allows the photoresist to flow evenly across the substrate during spin coating, resulting in a uniform and smooth film.[3]

• Influence Baking and Development: The residual PGMEA in the photoresist film after spin coating is removed during the soft bake process. The amount of residual solvent can affect the resist's adhesion, photosensitivity, and development rate.[7]

Experimental Protocols

The following protocols provide a general framework for using PGMEA-based photoresists. Specific parameters should be optimized based on the particular photoresist, substrate, and desired feature dimensions.

Substrate Preparation

Proper substrate preparation is critical for good photoresist adhesion.

• Cleaning: Begin with a thorough cleaning of the substrate (e.g., silicon wafer) to remove any organic and particulate contamination. Standard cleaning procedures like the RCA clean are often used for silicon wafers. For less stringent applications, sequential rinsing with acetone, isopropanol (IPA), and deionized (DI) water followed by drying with nitrogen is sufficient.[8]

• Dehydration Bake: To remove adsorbed moisture from the substrate surface, perform a dehydration bake on a hotplate at 150-200 °C for at least 5 minutes.[9]

• Adhesion Promotion: For silicon-based substrates, apply an adhesion promoter like hexamethyldisilazane (HMDS). This can be done through vapor priming in an oven or by spin-coating a solution of HMDS in PGMEA.[10]

Photoresist Coating (Spin Coating)

Spin coating is the most common method for applying photoresist. The final film thickness is primarily determined by the photoresist viscosity and the spin speed.

Table 2: Example Spin Speeds for Different Film Thicknesses (Positive Photoresist)

Photoresist Type	Solids Content (%)	Target Film Thickness (µm)	Spin Speed (rpm)	Spin Time (s)
Novolac-based	25-35	1.0 - 2.0	2000 - 4000[5]	30 - 45
Thick Resist (e.g., AZ 9260)	>40	5.0 - 10.0	1000 - 2000[11]	45 - 60

Table 3: Example Spin Speeds for Different Film Thicknesses (Negative Photoresist - SU-8)

Photoresist Type	Solids Content (%)	Target Film Thickness (µm)	Spin Speed (rpm)	Spin Time (s)
SU-8 2002	~31	2	3000	30
SU-8 2015	~53	15	2000	30
SU-8 2050	~63	50	1000	30

Protocol:

• Dispense a small amount of the PGMEA-based photoresist onto the center of the prepared substrate.

• Ramp up to the desired spin speed. The acceleration rate can influence film uniformity.

• Maintain the spin speed for the specified time to achieve the target film thickness.[11][12]

Soft Bake (Pre-bake)

The soft bake removes most of the PGMEA solvent from the photoresist film, making it solid and photosensitive.

Protocol:

• After spin coating, place the substrate on a hotplate set to the recommended soft bake temperature.

• Bake for the specified time. A general rule of thumb is 90-110 °C for 60-90 seconds for a 1-2 µm thick film.[5][7] Thicker films will require longer bake times.[13]

Exposure

The photoresist is exposed to UV light through a photomask, which transfers the desired pattern.

Protocol:

• Place the substrate in a mask aligner.

• Expose the photoresist with the appropriate dose of UV radiation (e.g., i-line at 365 nm). The required dose will depend on the photoresist sensitivity and film thickness.

Post-Exposure Bake (PEB)

For chemically amplified resists (CARs), a post-exposure bake is a critical step. It catalyzes the deprotection or cross-linking reaction initiated by the photoacid generator.

Protocol:

• After exposure, place the substrate on a hotplate set to the recommended PEB temperature.

• Bake for the specified time. Typical PEB conditions are 90-120 °C for 60-90 seconds.[14]

Development

The development step removes the soluble portions of the photoresist film, revealing the pattern.

Protocol:

• Immerse the substrate in a suitable developer solution. For positive novolac-based resists, aqueous alkaline developers such as tetramethylammonium hydroxide (TMAH)-based solutions are common. For negative resists like SU-8, PGMEA itself can be used as the developer.[15]

• Agitate the substrate gently during development to ensure uniform removal of the soluble resist.

• The development time will vary depending on the resist thickness, exposure dose, and developer concentration. Typical development times range from 30 to 60 seconds.[5]

• Rinse the substrate thoroughly with DI water to stop the development process.

• Dry the substrate with a stream of nitrogen.

Visualizations

Photoresist Processing Workflow

References

• 1. US4948697A - Positive photoresist with a solvent mixture of propylene glycol alkyl ether and propylene glycol alkyl ether acetate - Google Patents [patents.google.com]
• 2. echemi.com [echemi.com]
• 3. microchemicals.com [microchemicals.com]
• 4. KR20080024089A - Solvent for photoresist and photoresist composition for slit coating using same - Google Patents [patents.google.com]
• 5. allresist.com [allresist.com]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. research.engineering.ucdavis.edu [research.engineering.ucdavis.edu]
• 8. web.mit.edu [web.mit.edu]
• 9. louisville.edu [louisville.edu]
• 10. mdpi.com [mdpi.com]
• 11. microchemicals.com [microchemicals.com]
• 12. ossila.com [ossila.com]
• 13. researchgate.net [researchgate.net]
• 14. microchemicals.com [microchemicals.com]
• 15. cns1.rc.fas.harvard.edu [cns1.rc.fas.harvard.edu]

Application Notes and Protocols for the Quantification of 1-Methoxy-2-propyl Acetate

These application notes provide detailed methodologies for the quantitative analysis of 1-Methoxy-2-propyl acetate (PGMEA), a widely used solvent in various industrial applications. The primary analytical technique discussed is Gas Chromatography with Flame Ionization Detection (GC-FID), a robust and sensitive method for the determination of volatile organic compounds.

Gas Chromatography with Flame Ionization Detection (GC-FID)

This section outlines the protocol for quantifying 1-Methoxy-2-propyl acetate in air samples, adapted from established methodologies such as OSHA Method 99.[1][2] This technique is suitable for monitoring workplace exposure and ensuring safety compliance.

Principle

Air samples are collected by drawing a known volume of air through a solid sorbent tube containing coconut shell charcoal, which adsorbs the 1-Methoxy-2-propyl acetate vapors.[1][2] The analyte is then desorbed from the charcoal using a suitable solvent mixture. An aliquot of the desorbed sample is injected into a gas chromatograph, where it is vaporized and separated from other components. The separated 1-Methoxy-2-propyl acetate is detected by a flame ionization detector (FID), and the resulting signal is proportional to the concentration of the analyte.

Experimental Protocol

1.2.1. Sample Collection (Air Samples)

• Apparatus:

  • Personal sampling pump calibrated to a flow rate of 0.1 L/min.

  • Solid sorbent sampling tubes containing coconut shell charcoal (100 mg front section, 50 mg back section).[1]

• Procedure:

  • Break the ends of the sorbent tube immediately before sampling.

  • Connect the tube to the sampling pump with the smaller section of charcoal (backup section) positioned nearer to the pump.

  • Draw air through the tube at a calibrated flow rate of 0.1 L/min to collect a recommended air volume of 10 L for time-weighted average (TWA) samples.[1]

  • After sampling, cap the tubes and record the sampling details.

  • Store the samples refrigerated until analysis to minimize hydrolysis.[1][2]

1.2.2. Sample Preparation (Desorption)

• Reagents:

  • Desorption solvent: 95/5 (v/v) methylene chloride/methanol.[1]

  • Internal standard (optional, but recommended for improved accuracy).

  • Anhydrous magnesium sulfate or Drierite.[1]

• Procedure:

  • Score the glass tube with a file and break it open.

  • Transfer the front and back sections of the charcoal to separate vials.

  • Add 1.0 mL of the desorption solvent to each vial.

  • If using an internal standard, add it to the desorption solvent.

  • Add a small amount of drying agent (e.g., anhydrous magnesium sulfate) to the vials.[1]

  • Cap the vials and gently agitate them for at least 30 minutes to ensure complete desorption.

1.2.3. GC-FID Analysis

• Instrumentation:

  • Gas chromatograph equipped with a flame ionization detector.

  • Capillary column suitable for volatile organic compound analysis (e.g., VF-5MS or equivalent).[3]

• Typical GC Conditions:

  • Injector Temperature: 250 °C

  • Detector Temperature: 300 °C

  • Oven Temperature Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp to 150 °C at 10 °C/min.

  • Carrier Gas: Helium at a constant flow rate.

  • Injection Volume: 1 µL

  • Split Ratio: 15:1[1]

1.2.4. Calibration

• Prepare a series of calibration standards by spiking known amounts of 1-Methoxy-2-propyl acetate into the desorption solvent.

• Analyze the calibration standards using the same GC-FID conditions as the samples.

• Construct a calibration curve by plotting the peak area (or peak area ratio if using an internal standard) against the concentration of 1-Methoxy-2-propyl acetate.

1.2.5. Quantification

• Inject the desorbed sample solutions into the GC-FID system.

• Identify the 1-Methoxy-2-propyl acetate peak based on its retention time.

• Determine the concentration of 1-Methoxy-2-propyl acetate in the sample by comparing its peak area to the calibration curve.

Data Presentation

The following table summarizes the quantitative data for the analysis of 1-Methoxy-2-propyl acetate using GC-FID.

Parameter	Value	Reference
Detection Limit (Analytical)	71 pg per injection	[1]
Detection Limit (Overall)	1.1 µg per sample	[1]
Reliable Quantitation Limit	20 ppb (108 µg/m³) for a 10 L air sample	[1]
Recommended Air Volume (TWA)	10 L	[1]
Recommended Flow Rate	0.1 L/min	[1]
Recovery after 15 days storage	> 91% (refrigerated)	[2]

High-Performance Liquid Chromatography (HPLC)

While GC-FID is the more common method, 1-Methoxy-2-propyl acetate and its isomers can also be analyzed by reverse-phase HPLC.[4] This method may be advantageous in certain matrices where GC is not suitable.

Principle

The sample is dissolved in a suitable solvent and injected into an HPLC system. The separation is achieved on a reverse-phase column (e.g., C18) using a mobile phase of acetonitrile and water.[4] Detection can be performed using a refractive index detector (RID) or a UV detector at a low wavelength.

Experimental Protocol (General)

• Instrumentation:

  • HPLC system with a pump, injector, and a suitable detector (e.g., RID).

  • Reverse-phase HPLC column (e.g., Newcrom R1 or C18).[4]

• Mobile Phase:

  • A mixture of acetonitrile and water. Phosphoric acid can be added for better peak shape, but for MS compatibility, formic acid is preferred.[4]

• Procedure:

  • Prepare samples by dissolving them in the mobile phase.

  • Inject the sample into the HPLC system.

  • Elute the analyte isocratically or with a gradient.

  • Quantify the 1-Methoxy-2-propyl acetate peak by comparing its area to a calibration curve prepared from standards.

Mandatory Visualizations

GC-FID Experimental Workflow

Caption: Workflow for the quantification of 1-Methoxy-2-propyl acetate by GC-FID.

References

• 1. osha.gov [osha.gov]
• 2. Analytical Method [keikaventures.com]
• 3. 1-Methoxy-2-propyl acetate [webbook.nist.gov]
• 4. 2-Methoxy-1-propyl acetate | SIELC Technologies [sielc.com]

Technical Notes & Optimization

Technical Support Center: 1-Methoxy-2-propyl Acetate (PGMEA)

This technical support center provides troubleshooting guidance and frequently asked questions regarding the prevention of peroxide formation in 1-Methoxy-2-propyl acetate (PGMEA). This resource is intended for researchers, scientists, and drug development professionals to ensure safe and effective handling of this solvent in a laboratory setting.

Troubleshooting Guide

Q1: I suspect my bottle of 1-Methoxy-2-propyl acetate (PGMEA) may contain peroxides. What are the initial visual signs I should look for?

A1: Before handling the container, visually inspect it for any of the following signs of peroxide formation. Caution: If any of these signs are present, do not open or move the container and contact your institution's Environmental Health and Safety (EHS) office immediately.

• Crystal Formation: Look for the presence of white crystals, particularly around the cap, threads of the bottle, or settled at the bottom of the liquid. These crystals can be highly shock-sensitive peroxides.

• Viscous Liquid or Oily Layer: The formation of a viscous or oily layer, or a cloudy appearance in the normally clear liquid, can indicate a high concentration of peroxides.

• Discoloration: A yellowish or brownish tint in the otherwise colorless PGMEA can be an indicator of peroxide presence.

• Bulging Container: Peroxide formation can sometimes generate gas, causing the container to bulge.

Q2: I tested my PGMEA with a peroxide test strip, and it showed a positive result. What should I do?

A2: A positive test strip result indicates the presence of peroxides. The appropriate action depends on the concentration indicated by the strip.

• Low Concentration (typically < 25-30 ppm): The solvent may be safe for immediate use in non-critical applications that do not involve heating or distillation. However, it is advisable to treat the solvent to remove the peroxides before use or dispose of it as hazardous waste.

• Moderate to High Concentration (typically > 25-30 ppm): Do not use the solvent, especially in procedures involving heat, distillation, or evaporation, as this can concentrate the peroxides to dangerous levels. The solvent should be decontaminated or disposed of following your institution's hazardous waste guidelines. Contact your EHS office for guidance.

• Very High Concentration (> 100 ppm): Do not handle the container. Contact your EHS office immediately for emergency disposal.

Q3: My PGMEA is old, but the test strip shows a negative result. Is it safe to use?

A3: While a negative test strip result is a good indicator, it is not foolproof, especially for older containers. Test strips have a limited shelf life and may not be sensitive to all types of peroxides. For older containers of PGMEA, especially if they have been opened previously, it is recommended to perform a more quantitative test, such as an iodometric titration, to confirm the absence of peroxides before use in any process involving heating or concentration. Always err on the side of caution with aged solvents.

Frequently Asked Questions (FAQs)

Q1: What is 1-Methoxy-2-propyl acetate (PGMEA) and why does it form peroxides?

A1: 1-Methoxy-2-propyl acetate (PGMEA) is a glycol ether acetate commonly used as a solvent in various industrial and research applications. Its molecular structure contains an ether linkage (-C-O-C-), which is susceptible to autoxidation in the presence of oxygen.[1][2] This process is initiated by the formation of free radicals, which then react with oxygen to form hydroperoxides and subsequently polymeric peroxides. These peroxide compounds can be unstable and potentially explosive, especially when concentrated.

Q2: How does an inhibitor like Butylated Hydroxytoluene (BHT) prevent peroxide formation?

A2: Butylated Hydroxytoluene (BHT) is a synthetic antioxidant commonly added to PGMEA to inhibit peroxide formation.[2][3][4] It functions as a free radical scavenger. When free radicals are formed in the solvent, BHT donates a hydrogen atom to the radical, neutralizing it and terminating the chain reaction that leads to peroxide formation.[3] However, the inhibitor is consumed over time, so its effectiveness decreases as the solvent is exposed to air and light.[2][5]

Q3: What are the ideal storage conditions to minimize peroxide formation in PGMEA?

A3: To minimize peroxide formation, PGMEA should be stored under the following conditions:

• In the original, tightly sealed container: This minimizes exposure to atmospheric oxygen.[6]

• In a cool, dark place: Heat and light (especially UV light) can accelerate the rate of peroxide formation.[1][7] Store in an amber glass bottle or an opaque container.

• Away from ignition sources: PGMEA is a flammable liquid.

• Under an inert atmosphere: For high-purity applications or long-term storage of uninhibited PGMEA, purging the headspace of the container with an inert gas like nitrogen or argon can significantly reduce the risk of peroxide formation.[7]

Q4: How often should I test my PGMEA for peroxides?

A4: The frequency of testing depends on the age of the solvent, whether it contains an inhibitor, and how it is being used. As a general guideline:

• New, unopened, inhibited PGMEA: Typically has a shelf life of at least 12 months.[8]

• Opened, inhibited PGMEA: Should be tested for peroxides after 12 months, and every 6 months thereafter.

• Uninhibited PGMEA: Should be tested much more frequently, for example, every 3 months after opening.

• Before any distillation or evaporation procedure: Always test for peroxides immediately before concentrating the solvent, regardless of its age.

Q5: Can I remove peroxides from PGMEA in the lab?

A5: Yes, it is possible to remove peroxides from PGMEA, but the procedure must be carried out with extreme caution and behind a safety shield. A common method involves shaking the solvent with a freshly prepared aqueous solution of a reducing agent, such as ferrous sulfate. However, for routine laboratory use, it is often safer and more practical to dispose of the peroxidized solvent and obtain a fresh supply. Always consult with your institution's EHS office before attempting to decontaminate a peroxidized solvent.

Data Presentation

The following table provides illustrative data on the expected rate of peroxide formation in a typical Group B peroxide-forming solvent like PGMEA under various storage conditions. Note: This is a generalized representation, and the actual rate of peroxide formation can vary based on specific storage conditions and exposure to contaminants.

Storage Condition	Inhibitor (BHT) Present	Time (Months)	Peroxide Concentration (ppm)	Risk Level	Recommended Action
New, Unopened, Dark, Room Temp.	Yes	0	< 1	Low	Safe for all uses
New, Unopened, Dark, Room Temp.	Yes	12	1 - 5	Low	Safe for all uses
Opened, Dark, Room Temp.	Yes	12	5 - 15	Low	Test before use
Opened, Dark, Room Temp.	Yes	24	15 - 30	Moderate	Use with caution, avoid concentration
Opened, Exposed to Light, Room Temp.	Yes	12	20 - 50	High	Do not use, dispose of properly
Opened, Dark, Room Temp.	No	3	10 - 25	Moderate	Use with caution, avoid concentration
Opened, Dark, Room Temp.	No	6	25 - 100	High	Do not use, dispose of properly
Opened, Dark, > 30°C	Yes	12	30 - 80	High	Do not use, dispose of properly

Experimental Protocols

Protocol 1: Semi-Quantitative Peroxide Detection using Test Strips

This method provides a rapid and convenient way to estimate the peroxide concentration in PGMEA.

Materials:

• Peroxide test strips (e.g., MQuant® or similar, ensure they are compatible with organic solvents)

• Sample of 1-Methoxy-2-propyl acetate to be tested

• Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves

Procedure:

• Ensure you are wearing appropriate PPE.

• Open the container of peroxide test strips and remove one strip, being careful not to touch the reaction zone.

• Dip the reaction zone of the test strip into the PGMEA sample for 1-2 seconds.

• Remove the strip and shake off any excess liquid.

• For some types of strips designed for organic solvents, it may be necessary to allow the solvent to evaporate and then add a drop of deionized water to the test pad. Always follow the manufacturer's instructions.

• Wait for the specified time according to the manufacturer's instructions (typically 15-60 seconds).

• Compare the color of the reaction zone to the color scale provided with the test strips to determine the approximate peroxide concentration in ppm (mg/L).

• Record the date and the test result on the label of the PGMEA container.

Protocol 2: Quantitative Peroxide Detection by Iodometric Method

This method provides a more accurate determination of the peroxide concentration and is recommended for older solvents or before distillation.

Materials:

• Sample of 1-Methoxy-2-propyl acetate to be tested

• Glacial acetic acid

• Potassium iodide (KI), solid

• Starch indicator solution (1%)

• Standardized sodium thiosulfate (Na₂S₂O₃) solution (e.g., 0.01 N)

• Erlenmeyer flask with a stopper

• Burette

• Graduated cylinders

• Analytical balance

• Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves

Procedure:

• Work in a fume hood and wear appropriate PPE.

• To a 250 mL Erlenmeyer flask, add 50 mL of the PGMEA sample.

• Add 20 mL of glacial acetic acid to the flask.

• Add approximately 1 g of potassium iodide to the solution, swirl to dissolve.

• Stopper the flask and swirl the contents. Place the flask in a dark place (e.g., a drawer) for at least 5 minutes. A yellow to brown color indicates the presence of peroxides due to the liberation of iodine.

• Titrate the solution with the standardized sodium thiosulfate solution until the yellow-brown color fades to a pale yellow.

• Add 1-2 mL of starch indicator solution. The solution should turn a deep blue-black color.

• Continue the titration with sodium thiosulfate, adding it dropwise until the blue-black color disappears.

• Record the volume of sodium thiosulfate solution used.

• Calculate the peroxide concentration (as H₂O₂) in ppm using the following formula:

  Peroxide (ppm) = (V × N × E) / (S × D) × 10⁶

  Where:

  • V = Volume of Na₂S₂O₃ solution used (L)

  • N = Normality of Na₂S₂O₃ solution (eq/L)

  • E = Equivalent weight of H₂O₂ (17.01 g/eq)

  • S = Volume of PGMEA sample (mL)

  • D = Density of PGMEA (approx. 0.965 g/mL)

Visualizations

Caption: Factors influencing peroxide formation in 1-Methoxy-2-propyl acetate.

Caption: Experimental workflow for peroxide testing in 1-Methoxy-2-propyl acetate.

References

• 1. Peroxide Forming Chemicals | Environmental Health & Safety (EHS) [ehs.utexas.edu]
• 2. ehs.yale.edu [ehs.yale.edu]
• 3. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 4. 1-METHOXY-2-PROPYL ACETATE | Occupational Safety and Health Administration [osha.gov]
• 5. CN101337885B - Method for preparing 1-Methoxy-2-propyl acetate by continuous esterification reaction - Google Patents [patents.google.com]
• 6. Nonlinear kinetics of inhaled propylene glycol monomethyl ether in Fischer 344 rats following single and repeated expos… [ouci.dntb.gov.ua]
• 7. Peroxide Formation | Department of Chemistry and Biochemistry [chemistry.osu.edu]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Managing Viscosity of 1-Methoxy-2-propyl acetate (PGMEA) Solutions

Welcome to the Technical Support Center for managing the viscosity of 1-Methoxy-2-propyl acetate (PGMEA) solutions. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide practical guidance for handling PGMEA-based formulations.

Frequently Asked Questions (FAQs)

Q1: What is the typical viscosity of pure 1-Methoxy-2-propyl acetate (PGMEA)?

A1: Pure 1-Methoxy-2-propyl acetate is a low-viscosity solvent.[1] Its viscosity is temperature-dependent. At 25°C (77°F), the viscosity of PGMEA is approximately 0.8 centipoise (cP).

Q2: How does temperature affect the viscosity of PGMEA solutions?

A2: Like most liquids, the viscosity of PGMEA and its solutions decreases as the temperature increases. This is a critical factor to consider during processing and application. For instance, heating a solution can be a temporary method to reduce its viscosity for easier handling or application. Conversely, it is crucial to maintain consistent temperature control during viscosity measurements to ensure accurate and reproducible results.

Q3: How does the concentration of a dissolved polymer affect the viscosity of a PGMEA solution?

A3: The viscosity of a PGMEA solution increases with higher concentrations of a dissolved polymer. This relationship is often non-linear, with viscosity increasing more rapidly at higher concentrations due to increased chain entanglement and intermolecular interactions. The specific viscosity will depend on the polymer's molecular weight, structure, and its interaction with the PGMEA solvent.

Q4: How does the molecular weight of a polymer influence the viscosity of a PGMEA solution?

A4: For a given concentration, polymers with higher molecular weights will result in significantly higher solution viscosities.[2] This is because longer polymer chains lead to greater entanglement and hydrodynamic volume. When formulating, selecting a polymer with an appropriate molecular weight is a key factor in achieving the desired viscosity.

Q5: Can co-solvents be used to modify the viscosity of PGMEA solutions?

A5: Yes, adding a co-solvent can alter the viscosity of a PGMEA solution. The effect depends on the viscosity of the co-solvent itself and its interaction with both the PGMEA and the dissolved solute. For example, blending PGMEA with a lower-viscosity solvent like Isopropyl Alcohol (IPA) can effectively reduce the overall viscosity of the solution.

Troubleshooting Guide

This guide addresses common viscosity-related issues encountered during experiments with PGMEA solutions.

Issue 1: Higher-than-Expected Viscosity

Possible Causes:

• Incorrect Solute Concentration: An error in calculating or weighing the solute can lead to a more concentrated, and thus more viscous, solution.

• Low Temperature: Performing the experiment at a lower temperature than specified will result in a higher viscosity.

• Solvent Evaporation: Leaving the solution exposed to the atmosphere can lead to solvent evaporation, thereby increasing the solute concentration and viscosity.

• Polymer Swelling/Aggregation: The polymer may not be fully dissolved and has only swelled, or has started to aggregate, leading to an increase in viscosity.

Solutions:

• Verify Concentration: Double-check all calculations and measurements. If possible, use analytical techniques to confirm the concentration.

• Control Temperature: Ensure the solution is at the correct temperature using a calibrated thermometer and a temperature-controlled bath or plate.

• Minimize Evaporation: Keep containers tightly sealed when not in use. For longer processes, consider working in a controlled environment.

• Improve Dissolution: Ensure the polymer is fully dissolved. This may require extended mixing time, gentle heating, or the use of a more appropriate mixing technique.

Issue 2: Inconsistent or Irreproducible Viscosity Readings

Possible Causes:

• Temperature Fluctuations: Even small variations in temperature during measurement can lead to significant changes in viscosity.

• Inadequate Mixing: If the solution is not homogenous, viscosity measurements will vary depending on the sampling location.

• Shear Rate Dependence (Non-Newtonian Behavior): Many polymer solutions are non-Newtonian, meaning their viscosity changes with the applied shear rate. Using different measurement speeds on a rotational viscometer will yield different results.

• Air Bubbles: The presence of air bubbles in the sample can interfere with the viscometer's operation and lead to inaccurate readings.

Solutions:

• Precise Temperature Control: Use a circulating water bath or other temperature control system to maintain a constant temperature during measurement.

• Ensure Homogeneity: Mix the solution thoroughly before taking a sample for measurement.

• Standardize Measurement Protocol: Define and consistently use the same shear rate (or rotational speed) for all measurements of a particular formulation.

• Degas the Sample: Allow the solution to sit for a period to allow bubbles to dissipate, or use a gentle degassing method like a low-power ultrasonic bath for a short duration.

Data Presentation

Table 1: Viscosity of Pure 1-Methoxy-2-propyl acetate (PGMEA) at Different Temperatures

Temperature (°C)	Temperature (°F)	Viscosity (cP)
20	68	1.3
25	77	0.8

Note: Data is compiled from various sources and should be considered approximate. For precise applications, experimental verification is recommended.

Table 2: Viscosity of 1-Methoxy-2-propyl acetate (PGMEA) and Isopropyl Alcohol (IPA) Blends at 25°C

PGMEA (vol%)	IPA (vol%)	Viscosity (Pa·s)	Viscosity (cP)
100	0	0.00071	0.71
90	10	0.00077	0.77
80	20	0.00082	0.82
70	30	0.00088	0.88
60	40	0.00093	0.93
50	50	0.00098	0.98
40	60	0.00103	1.03
30	70	0.00108	1.08
20	80	0.00112	1.12
10	90	0.00117	1.17
0	100	0.00121	1.21

Data adapted from a study on PGMEA and IPA mixtures.[3] Note the conversion from Pascal-seconds (Pa·s) to centipoise (cP), where 1 mPa·s = 1 cP.

Experimental Protocols

Protocol 1: Preparation of a Polymer Solution in PGMEA

Objective: To prepare a polymer solution of a specific concentration in PGMEA.

Materials:

• 1-Methoxy-2-propyl acetate (PGMEA), appropriate grade

• Polymer of interest

• Analytical balance

• Glass beaker or bottle

• Magnetic stirrer and stir bar or overhead mixer

• Spatula

Procedure:

• Determine the required mass of the polymer and volume or mass of PGMEA to achieve the target concentration (e.g., in % w/v or % w/w).

• Accurately weigh the required amount of polymer using an analytical balance.

• Transfer the weighed polymer to the mixing vessel.

• Measure the required volume or weigh the required mass of PGMEA and add it to the vessel containing the polymer.

• Begin agitation. For low-viscosity solutions, a magnetic stirrer may be sufficient. For higher viscosity solutions, an overhead mixer may be necessary to ensure proper mixing.

• Continue mixing until the polymer is completely dissolved. This may take several hours. Gentle heating can be applied to expedite dissolution, but ensure the temperature does not degrade the polymer or cause significant solvent evaporation.

• Once fully dissolved, allow the solution to cool to room temperature and keep the container sealed.

Protocol 2: Measurement of Dynamic Viscosity using a Rotational Viscometer

Objective: To accurately measure the dynamic viscosity of a PGMEA solution.

Materials:

• Rotational viscometer with appropriate spindles

• Temperature-controlled water bath or sample chamber

• Calibrated thermometer

• Beaker or sample cup

• Prepared PGMEA solution

Procedure:

• Instrument Setup:

  • Ensure the viscometer is level and calibrated according to the manufacturer's instructions.

  • Set the water bath or sample chamber to the desired measurement temperature (e.g., 25°C).

• Sample Preparation:

  • Place a sufficient volume of the PGMEA solution into the sample cup to ensure the spindle will be immersed to the correct level.

  • Place the sample cup in the temperature-controlled bath and allow the sample to reach thermal equilibrium. Verify the temperature with a calibrated thermometer.

• Measurement:

  • Select an appropriate spindle and rotational speed based on the expected viscosity of the sample. The goal is to achieve a torque reading within the optimal range of the instrument (typically 20-80%).

  • Carefully attach the spindle to the viscometer.

  • Lower the spindle into the sample to the marked immersion depth.

  • Allow the spindle to rotate in the sample until the viscosity reading stabilizes.

  • Record the viscosity reading and the corresponding temperature, spindle, and rotational speed.

• Cleaning:

  • Thoroughly clean the spindle and sample cup with an appropriate solvent immediately after use to prevent residue buildup.

Visualizations

Caption: Experimental workflow for preparing a PGMEA solution and measuring its viscosity.

References

• 1. 1-METHOXY-2-PROPANOL ACETATE - Ataman Kimya [atamanchemicals.com]
• 2. brieflands.com [brieflands.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Inconsistent Results with 1-Methoxy-2-propyl Acetate (PGMEA)

Welcome to the technical support center for 1-Methoxy-2-propyl acetate (PGMEA). This resource is designed for researchers, scientists, and drug development professionals to address common issues and inconsistencies encountered during experiments using PGMEA.

Frequently Asked Questions (FAQs)

Q1: What is 1-Methoxy-2-propyl acetate (PGMEA) and what are its primary applications in research?

1-Methoxy-2-propyl acetate (PGMEA), also known as propylene glycol methyl ether acetate, is a high-purity solvent widely used in various industrial and research applications.[1][2] Its properties, such as moderate evaporation rate, high solvency for a wide range of materials, and low surface tension, make it an ideal choice for applications in photolithography, thin-film deposition, and as a solvent in the formulation of coatings, inks, and some drug delivery systems.[1][3] In the semiconductor industry, it is a key component in photoresist formulations and is used as an edge bead remover.[4][5]

Q2: What are the common impurities in PGMEA and why are they a concern?

Common impurities in PGMEA can significantly impact experimental outcomes. These impurities can be broadly categorized as:

• Water: PGMEA is hygroscopic and can absorb moisture from the atmosphere.[1] Water can act as a reactant in sensitive organic reactions, affect the solubility of compounds, and influence the morphology of thin films.

• Isomers (2-Methoxy-1-propyl acetate): The synthesis of PGMEA can result in the formation of its beta-isomer, 2-Methoxy-1-propyl acetate. This isomer has different physical properties and toxicological profiles, which can lead to inconsistencies in reaction kinetics and final product characteristics.

• Metallic Impurities: Trace metals such as sodium, iron, and zinc can be introduced during manufacturing or from storage containers.[6][7] In microelectronics, these impurities can lead to defects in photolithography and affect the electrical properties of semiconductor devices.[6][7]

• Degradation Products: Over time, especially with exposure to heat, light, or incompatible materials, PGMEA can degrade to form byproducts like acetic acid and propylene glycol methyl ether (PGME).[8][9] These degradation products can alter the pH of the solution and interfere with chemical reactions.[9]

Q3: How should I properly store PGMEA to maintain its purity?

To minimize degradation and contamination, PGMEA should be stored in a cool, dry, and well-ventilated area, away from direct sunlight and sources of ignition.[2] It is recommended to use tightly sealed containers made of compatible materials, such as stainless steel or amber glass, to prevent the absorption of moisture and leaching of impurities. Avoid storage in plastic containers that are not specifically rated for PGMEA, as plasticizers and other additives can leach into the solvent.

Troubleshooting Guides

Issue 1: Inconsistent Results in Photolithography

Q: I am observing variations in photoresist film thickness, adhesion issues, and an increase in defects. Could PGMEA be the cause?

A: Yes, inconsistencies in PGMEA quality are a common cause of problems in photolithography. Here is a troubleshooting workflow to diagnose the issue:

References

• 1. mdpi.com [mdpi.com]
• 2. shell.com [shell.com]
• 3. Chemical use in the semiconductor manufacturing industry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Effects of Trace Metals (Impurities) in Chemicals Used in Semiconductor Manufacture and Their Analysis | Wako Blog | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 7. Degradation of gas-phase propylene glycol monomethyl ether acetate by ultraviolet/ozone process: A kinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. osha.gov [osha.gov]

Technical Support Center: 1-Methoxy-2-propyl Acetate (PGMEA) Compatibility

This technical support center provides guidance on the compatibility of 1-Methoxy-2-propyl acetate (PGMEA) with common laboratory materials. Below you will find frequently asked questions, troubleshooting guides, and detailed experimental protocols to ensure the safe and effective use of this solvent in your research.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: I am planning a new experiment using 1-Methoxy-2-propyl acetate. What general plastics are safe to use?

A1: For short-term, room temperature applications, High-Density Polyethylene (HDPE) and Polypropylene (PP) are generally good choices. However, for prolonged exposure, elevated temperatures, or critical applications, it is highly recommended to perform compatibility testing before use. Materials like Polyvinyl Chloride (PVC) and Low-Density Polyethylene (LDPE) may show poor resistance and should be avoided.

Q2: My flexible tubing appears to have swollen and become soft after contact with PGMEA. What is happening and what should I use instead?

A2: Swelling and softening are clear indicators of chemical incompatibility. This occurs when the solvent is absorbed by the polymer matrix of the tubing, compromising its structural integrity. For applications requiring flexible tubing with good resistance to PGMEA, consider using Viton® (a fluoroelastomer) or, for less demanding applications, EPDM. It is crucial to cease using the compromised tubing immediately to prevent leaks or failures.

Q3: Can I use standard stoppers or seals with PGMEA? Which elastomers are most compatible?

A3: Not all elastomers are compatible with PGMEA. Materials like natural rubber and neoprene are likely to degrade. For seals, gaskets, and stoppers, Viton® offers excellent chemical resistance. EPDM can also be a suitable option, but its performance may vary depending on the specific formulation and experimental conditions. Always consult the manufacturer's compatibility data or perform your own testing for critical applications.

Q4: I need to store a solution containing PGMEA. Are there any metals I should avoid for storage containers or instrument components?

A4: While detailed corrosion data for PGMEA with all metals is not widely available, stainless steel (particularly 304 and 316 alloys) is generally considered to be compatible and is a common choice for chemical storage and processing equipment. Aluminum may also be suitable, but it is always best to verify compatibility, especially if the PGMEA is part of a mixture containing other potentially corrosive components. Avoid contact with strong oxidizing agents and acids, as these are incompatible with PGMEA.[1]

Q5: I observed discoloration of a plastic component after cleaning it with PGMEA. Does this indicate a problem?

A5: Discoloration can be an early sign of chemical attack, even if other physical changes like swelling are not yet apparent. It suggests that the solvent is interacting with the polymer or additives within the plastic. While the component may not fail immediately, its performance and longevity could be compromised. It is advisable to switch to a more resistant material.

Chemical Compatibility Data for 1-Methoxy-2-propyl Acetate

The following table summarizes the compatibility of 1-Methoxy-2-propyl acetate with various laboratory materials. The ratings are based on available chemical resistance charts and are intended as a general guide. Users are strongly encouraged to conduct their own tests under their specific experimental conditions.

Material Category	Material Name	Compatibility Rating	Notes
Plastics	High-Density Polyethylene (HDPE)	A - Excellent	Good for general use at room temperature.
Low-Density Polyethylene (LDPE)	D - Severe Effect	Not recommended for use.[2]
Polypropylene (PP)	A - Excellent	Good for general use at room temperature.
Polyvinyl Chloride (PVC)	D - Severe Effect	Not recommended for use.
Polytetrafluoroethylene (PTFE)	A - Excellent	Excellent resistance.
Polyetheretherketone (PEEK)	A - Excellent	Excellent resistance, suitable for high-performance applications.
Elastomers	Viton® (Fluoroelastomer, FKM)	A - Excellent	Highly recommended for seals and tubing.[3][4]
Ethylene Propylene Diene Monomer (EPDM)	B - Good	Generally suitable, but testing is recommended.[3][4]
Silicone	C - Fair	May swell with prolonged exposure. Testing is advised.
Neoprene	D - Severe Effect	Not recommended for use.
Nitrile (Buna-N)	D - Severe Effect	Not recommended for use.
Metals	Stainless Steel (304, 316)	A - Excellent	Generally considered inert and safe for use.
Aluminum	B - Good	Generally suitable, but should be tested for critical applications.

Rating Scale:

• A - Excellent: No to minor effect.

• B - Good: Minor to moderate effect.

• C - Fair: Moderate to severe effect. Not recommended for continuous use.

• D - Severe Effect: Not recommended for use.

Experimental Protocols for Compatibility Testing

For researchers needing to qualify a new material or confirm the compatibility of an existing one under specific experimental conditions, the following protocols, based on ASTM D543, can be employed.[1][5][6][7][8][9]

Protocol 1: Immersion Testing of Plastics

Objective: To determine the effect of PGMEA on the physical properties of a plastic material.

Materials:

• Test specimens of the plastic material with known initial weight and dimensions.

• 1-Methoxy-2-propyl acetate.

• Immersion vessel with a lid to prevent evaporation.

• Analytical balance.

• Calipers or micrometer.

• Tensile testing machine (optional).

Procedure:

• Initial Measurements:

  • Measure and record the initial weight of each test specimen to the nearest 0.1 mg.

  • Measure and record the initial dimensions (length, width, thickness) of each specimen to the nearest 0.01 mm.

• Immersion:

  • Completely submerge the test specimens in PGMEA in the immersion vessel. Ensure specimens are not in contact with each other.

  • Seal the vessel to minimize solvent evaporation.

  • Maintain the vessel at the desired experimental temperature for a specified duration (e.g., 24 hours, 7 days).

• Post-Immersion Analysis:

  • Remove the specimens from the solvent and gently blot them dry with a lint-free cloth.

  • Immediately re-weigh the specimens and record the final weight.

  • Re-measure the dimensions and record the final dimensions.

  • Visually inspect the specimens for any changes in appearance, such as discoloration, cracking, or crazing.

• Calculations:

  • Percent Weight Change: [(Final Weight - Initial Weight) / Initial Weight] * 100

  • Percent Dimensional Change: [(Final Dimension - Initial Dimension) / Initial Dimension] * 100

• (Optional) Mechanical Property Testing:

  • If available, perform tensile tests on both the exposed and unexposed (control) specimens to determine any change in tensile strength and elongation.

Protocol 2: Swell and Hardness Testing of Elastomers

Objective: To evaluate the compatibility of an elastomer with PGMEA by measuring changes in volume and hardness.

Materials:

• Test specimens (e.g., O-rings, discs) of the elastomer.

• 1-Methoxy-2-propyl acetate.

• Immersion vessel with a lid.

• Durometer for hardness measurement.

• Analytical balance.

• Graduated cylinder or pycnometer for volume measurement.

Procedure:

• Initial Measurements:

  • Measure and record the initial Shore hardness of the elastomer specimens using a durometer.

  • Measure and record the initial volume of the specimens. This can be done by water displacement in a graduated cylinder.

• Immersion:

  • Submerge the elastomer specimens in PGMEA in a sealed vessel.

  • Maintain at the desired temperature for a specified duration.

• Post-Immersion Analysis:

  • Remove the specimens, blot dry, and immediately measure the final volume.

  • Measure the final Shore hardness.

• Calculations:

  • Percent Volume Swell: [(Final Volume - Initial Volume) / Initial Volume] * 100

  • Change in Hardness: Final Hardness - Initial Hardness

Material Selection Workflow

The following diagram illustrates a logical workflow for selecting appropriate laboratory materials for use with 1-Methoxy-2-propyl acetate.

Caption: A workflow for selecting lab materials compatible with 1-Methoxy-2-propyl acetate.

References

• 1. coirubber.com [coirubber.com]
• 2. scispace.com [scispace.com]
• 3. rubberandseal.com [rubberandseal.com]
• 4. Viton® and EPDM - What is the Difference? | Polymax India Blog [polymax.in]
• 5. webstore.ansi.org [webstore.ansi.org]
• 6. kiyorndlab.com [kiyorndlab.com]
• 7. infinitalab.com [infinitalab.com]
• 8. store.astm.org [store.astm.org]
• 9. infinitalab.com [infinitalab.com]

Reference Data & Comparative Studies

1-Methoxy-2-propyl acetate vs propylene glycol methyl ether (PGME) as a solvent

An Objective Comparison of 1-Methoxy-2-propyl acetate and Propylene Glycol Methyl Ether (PGME) as Solvents for Research and Development

For researchers, scientists, and drug development professionals, the selection of an appropriate solvent is a critical decision that can significantly impact experimental outcomes, product performance, and safety. Among the p-type glycol ethers, 1-Methoxy-2-propyl acetate, commonly known as propylene glycol methyl ether acetate (PGMEA), and propylene glycol methyl ether (PGME) are two widely used options. Both are derived from propylene oxide and methanol, but the addition of an acetate group to PGMEA gives it distinct properties compared to the hydroxyl group of PGME.[1][2]

This guide provides an objective, data-driven comparison of these two solvents to aid in selection for laboratory and manufacturing applications.

Physical and Chemical Properties

PGMEA and PGME share a similar glycol ether backbone but differ in their functional groups—PGMEA has an ester group, while PGME has a hydroxyl group. This leads to notable differences in their physical properties, which are summarized below.

Property	1-Methoxy-2-propyl acetate (PGMEA)	Propylene Glycol Methyl Ether (PGME)
Synonyms	PMA, Propylene glycol monomethyl ether acetate	1-Methoxy-2-propanol
CAS Number	108-65-6[3]	107-98-2[3]
Molecular Formula	C₆H₁₂O₃[3]	C₄H₁₀O₂[3]
Molecular Weight	132.16 g/mol [4]	90.12 g/mol
Appearance	Colorless liquid[1]	Colorless liquid[3]
Odor	Mild, sweet, fruity, ether-like[1][2][4]	Faint ether-like[3]
Boiling Point	146 °C[3]	120 °C[3]
Melting Point	-66 °C[5]	-97 °C[3]
Flash Point	~45 °C[2]	~30 °C[2]
Density	0.967 - 0.970 g/mL at 20-25 °C[6]	~0.92 g/cm³
Viscosity	1.3 mPa·s at 20 °C	1.7 mPa·s at 25 °C
Evaporation Rate (nBuAc=1)	0.33 - 0.34[5]	0.75
Water Solubility	Limited (19.8 g/L at 25 °C)[1][5]	Completely miscible[2]
Vapor Pressure	0.46 kPa (3.7 mm Hg) at 20 °C[6]	1.4 kPa (10.8 mm Hg) at 20 °C

Performance and Applications

Both solvents possess ether and ester (PGMEA) or alcohol (PGME) functionalities, making them effective at dissolving a wide range of polar and non-polar substances.[1][3]

1-Methoxy-2-propyl acetate (PGMEA): PGMEA is a slower evaporating solvent compared to PGME.[1] Its acetate group eliminates the reactive hydrogen of the hydroxyl group found in PGME, making it an excellent choice for proton-sensitive systems like urethanes and polyisocyanates.[7][8] The combination of a slow evaporation rate and good solvent activity makes it an effective retarder solvent in lacquers and baking enamels.[1]

Key Applications:

• Electronics and Semiconductors: PGMEA is a crucial high-purity solvent in the electronics industry, primarily used as a carrier and solvent for photoresists in photolithography processes for patterning silicon wafers.[1][3][9] Its ability to evaporate cleanly without leaving residue is critical for this application.[9]

• Coatings and Inks: It is widely used in high-performance coatings, such as automotive paints, where it acts as a coalescing agent to improve film formation and enhance gloss.[1][9][10] It is an excellent solvent for resins like acrylics, epoxies, alkyds, polyesters, and nitrocellulose.[1][10]

• Cleaning: Its strong solvency makes it effective for precision cleaning of electronic components and degreasing circuit boards.[9][11]

Propylene Glycol Methyl Ether (PGME): Often called a "universal" solvent, PGME's hydroxyl and ether groups give it good solubility for both polar and non-polar substances.[3] It is more volatile than PGMEA and completely miscible with water.[2] PGME is considered an environmentally friendly solvent with low toxicity.[3]

Key Applications:

• Coatings and Paints: It is a primary solvent in the coatings industry, used in water-based paints as a coalescing agent and flow improver.[2][3]

• Printing and Inks: PGME serves as a carrier solvent in printing and ink formulations.[1][3]

• Cleaners: It is formulated into industrial and household cleaning agents.[2][12]

• Pharmaceuticals: PGME is used as a solvent in some drug production processes.[12]

• Chemical Intermediate: It is a key raw material in the synthesis of PGMEA.[13]

Experimental Protocols

Protocol: Synthesis of PGMEA via Continuous Esterification

This protocol describes a method for producing high-purity PGMEA using a solid acid catalyst, which is relevant for process development and scale-up.

Objective: To synthesize 1-Methoxy-2-propyl acetate (PGMEA) from propylene glycol methyl ether (PGME) and acetic acid using a continuous fixed-bed reactor system.

Materials:

• Propylene glycol methyl ether (PGME)

• Acetic acid

• Solid acid catalyst (e.g., Amberlyst-15)[14]

• Two-section fixed-bed reactor

• Azeotropic distillation column

• Rectification column

Methodology:

• Catalyst Packing: The solid acid catalyst is packed into a two-section fixed-bed reactor.[15]

• Reaction Feed: PGME and acetic acid are used as the raw materials.[15]

• Continuous Esterification: The reactants are fed into the reactor, where continuous esterification occurs at a temperature of 70 to 150 °C.[15] The use of a solid catalyst simplifies the process and reduces corrosion issues associated with homogeneous catalysts.[14]

• Water Removal: Water, a byproduct of the esterification, is removed from the reaction mixture via azeotropic distillation.[15] According to Le Chatelier's principle, removing water drives the reaction equilibrium towards the formation of the PGMEA product, increasing conversion efficiency.[14]

• Purification: The output from the reactor is fed into a rectification column. Unreacted PGME and acetic acid are removed and recovered for recycling.[15]

• Product Collection: The final purified PGMEA product is collected. This continuous process allows for high production efficiency and reduced waste.[15]

Mandatory Visualizations

Caption: Relationship between PGME and PGMEA precursors and synthesis.

Caption: Workflow using PGMEA as a photoresist solvent in electronics.

Toxicology and Safety Comparison

While both solvents are considered to have low toxicity, there are important differences in their safety profiles and occupational exposure limits. PGMEA is rapidly hydrolyzed to PGME in the body.[16] The primary concern with PGME is the presence of the β-isomer (2-methoxy-1-propanol) as an impurity, which is more toxic than the α-isomer (1-methoxy-2-propanol).[13][17] Commercial grade PGME typically contains over 99.5% of the less toxic α-isomer.[18]

Safety Parameter	1-Methoxy-2-propyl acetate (PGMEA)	Propylene Glycol Methyl Ether (PGME)
Acute Toxicity	Low; Moderately toxic by intraperitoneal route. Slightly toxic by ingestion and skin contact.[10]	Low toxicity to aquatic and mammalian species.[13]
Irritation	Irritating to eyes; mild skin irritation.[16] Critical effect is irritation of the nasal mucosa at high concentrations.[16]	Can cause slight irritation of eyes, skin, and respiratory tract.[2]
Developmental Toxicity	Not expected to impair fertility or damage a developing fetus (inferred from rapid hydrolysis to PGME).[2]	Commercial grade has a low potential for developmental toxicity.[18]
Carcinogenicity	Not classified as a carcinogen.[2][19]	Not classified as a carcinogen.[2]
Occupational Exposure Limit (OEL)	50 ppm (ACGIH TLV-TWA)[2]	50 ppm (ACGIH TLV-TWA), 100 ppm (ACGIH TLV-STEL)
Key Hazards	Flammable liquid and vapor.[6][19]	Flammable liquid.[2] High vapor concentrations may cause central nervous system depression.[2]

Conclusion

The choice between 1-Methoxy-2-propyl acetate (PGMEA) and propylene glycol methyl ether (PGME) depends heavily on the specific requirements of the application.

Choose 1-Methoxy-2-propyl acetate (PGMEA) when:

• A slower evaporation rate is needed for better flow and leveling in coatings.

• The system is sensitive to reactive hydroxyl groups (e.g., urethane formulations).

• High solvency for non-polar resins is required.

• Use in electronic-grade applications like photoresists demands high purity and clean evaporation.

Choose Propylene Glycol Methyl Ether (PGME) when:

• A faster evaporation rate is desired.

• Miscibility with water is necessary, such as in water-based coatings or cleaners.

• A more "environmentally friendly" solvent with low toxicity is preferred.

• Cost is a significant factor, as it is the precursor to PGMEA.

Both solvents are versatile and effective, but a careful review of their properties against the demands of the experimental protocol or formulation is essential for making the optimal selection.

References

• 1. PROPYLENE GLYCOL METHYL ETHER ACETATE - Ataman Kimya [atamanchemicals.com]
• 2. shell.com [shell.com]
• 3. echemi.com [echemi.com]
• 4. 1-METHOXY-2-PROPYL ACETATE | Occupational Safety and Health Administration [osha.gov]
• 5. Propylene glycol methyl ether acetate | C6H12O3 | CID 7946 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1-Methoxy-2-propyl acetate | 108-65-6 [chemicalbook.com]
• 7. saiper.com [saiper.com]
• 8. alcohols.co.uk [alcohols.co.uk]
• 9. Understanding Propylene Glycol Methyl Ether Acetate (PGMEA): Properties, Applications, and Safety - Blog [gpcchem.com]
• 10. Reliable factory customized supply 1-Methoxy-2-propyl acetate (MPA) 108-65-6 [finerchem.com]
• 11. 1-METHOXY-2-PROPANOL ACETATE - Ataman Kimya [atamanchemicals.com]
• 12. taminkalatak.com [taminkalatak.com]
• 13. epa.gov [epa.gov]
• 14. mdpi.com [mdpi.com]
• 15. CN101337885B - Method for preparing 1-Methoxy-2-propyl acetate by continuous esterification reaction - Google Patents [patents.google.com]
• 16. ser.nl [ser.nl]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. sigmaaldrich.com [sigmaaldrich.com]

Validating the Purity of 1-Methoxy-2-propyl Acetate: A Comparative Guide to Gas Chromatography and Alternative Methods

For researchers, scientists, and professionals in drug development, ensuring the purity of solvents like 1-Methoxy-2-propyl acetate (PGMEA) is paramount to the integrity and reproducibility of their work. Gas chromatography (GC) stands as the predominant and most reliable technique for determining the purity of volatile organic compounds such as PGMEA. This guide provides an objective comparison of GC with other analytical methods, supported by experimental data and detailed protocols, to assist in the selection of the most appropriate validation strategy.

Gas Chromatography: The Gold Standard for PGMEA Purity Analysis

Gas chromatography, particularly when coupled with a Flame Ionization Detector (GC-FID), is a powerful and widely used technique for separating and quantifying the components of a volatile sample. The principle lies in the differential partitioning of analytes between a gaseous mobile phase and a stationary phase within a capillary column. For a comprehensive identification of unknown impurities, Gas Chromatography-Mass Spectrometry (GC-MS) is the preferred method.

A typical GC analysis of PGMEA will reveal a major peak corresponding to the substance itself, with smaller peaks indicating the presence of impurities. Common impurities in commercial PGMEA include its structural isomer, 2-methoxy-1-propyl acetate, the starting material 1-methoxypropan-2-ol, and water.

Experimental Protocol for GC-FID Purity Assay of 1-Methoxy-2-propyl Acetate

This protocol outlines a standard procedure for the validation of PGMEA purity using GC-FID.

1. Instrumentation and Materials:

• Gas Chromatograph: Equipped with a split/splitless injector and a Flame Ionization Detector (FID).

• Column: A capillary column suitable for polar compounds, such as a DB-624 or Stabilwax-DA (30 m x 0.32 mm ID, 1.0 µm film thickness), is recommended.

• Reagents: 1-Methoxy-2-propyl acetate reference standard (known high purity), potential impurity reference standards (e.g., 2-methoxy-1-propyl acetate, 1-methoxy-2-propanol), and a suitable solvent for dilution (e.g., methanol or methylene chloride).

2. Preparation of Solutions:

• Standard Solution: Accurately weigh and dissolve the 1-Methoxy-2-propyl acetate reference standard in the chosen solvent to a known concentration (e.g., 1 mg/mL).

• Impurity Standard Solution: Prepare a stock solution containing known concentrations of potential impurities.

• Sample Solution: Accurately weigh and dissolve the PGMEA sample to be tested in the solvent to the same concentration as the standard solution.

3. Chromatographic Conditions:

• Carrier Gas: Nitrogen or Helium at a constant flow rate.

• Injector Temperature: 250 °C.

• Detector Temperature: 300 °C.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 5 minutes.

  • Ramp: Increase to 200 °C at a rate of 10 °C/minute.

  • Hold: Maintain at 200 °C for 5 minutes.

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

4. Data Analysis and Purity Calculation: The percentage purity of the PGMEA sample is calculated using the area normalization method, assuming that all components have a similar response factor with the FID.

Purity (%) = (Area of PGMEA peak / Total area of all peaks) x 100

For higher accuracy, a relative response factor can be determined for each impurity using the impurity standard solution and applied to the calculation.

Performance Characteristics of the GC Method

The validation of a GC method ensures its reliability for its intended purpose. The following table summarizes the typical performance characteristics and acceptance criteria for the GC-FID analysis of PGMEA.

Validation Parameter	Acceptance Criteria	Typical Performance for PGMEA Analysis
Specificity	The method should be able to resolve the main component from impurities and the solvent.	No interference is observed at the retention time of PGMEA and its known impurities.
Linearity	Correlation coefficient (r²) ≥ 0.999 for the analyte and impurities.	A linear relationship is established between the peak area and the concentration over a range of, for example, 0.01 to 2 mg/mL.
Accuracy	Recovery of 98-102% for spiked samples.	The method demonstrates high accuracy with recovery rates within the accepted range.
Precision (Repeatability)	Relative Standard Deviation (RSD) ≤ 2.0%.	Multiple injections of the same sample show excellent repeatability with a low RSD.
Precision (Intermediate)	RSD ≤ 3.0% when performed by different analysts on different days.	The method is shown to be precise over different experimental conditions.
Limit of Detection (LOD)	Signal-to-noise ratio of 3:1.	The LOD for typical impurities is in the range of a few parts per million (ppm).
Limit of Quantitation (LOQ)	Signal-to-noise ratio of 10:1.	The LOQ allows for the accurate quantification of impurities at low levels.
Robustness	The method's performance is not significantly affected by small, deliberate variations in parameters (e.g., flow rate, temperature).	The method is reliable under minor variations in the analytical conditions.

Comparison with Alternative Analytical Methods

While GC is the workhorse for PGMEA purity analysis, other techniques can be employed, particularly for the quantification of specific impurities.

Karl Fischer Titration: This method is the "gold standard" for the determination of water content in organic solvents. It is highly specific and accurate for water but does not provide information on other organic impurities. For PGMEA, where water is a critical impurity, Karl Fischer titration is often used as a complementary technique to GC.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy can be used for the structural elucidation of impurities and for quantitative analysis (qNMR). A key advantage of qNMR is its ability to quantify components without the need for specific reference standards for each impurity, provided a certified internal standard is used. However, its sensitivity is generally lower than that of GC-FID, making it less suitable for the detection of trace-level impurities.

High-Performance Liquid Chromatography (HPLC): HPLC is a powerful technique for the analysis of non-volatile and thermally labile compounds. For a volatile solvent like PGMEA, GC is generally the more appropriate and efficient method.

The following table provides a comparative overview of these analytical techniques for the purity validation of PGMEA.

Technique	Principle	Primary Application for PGMEA	Advantages	Disadvantages
Gas Chromatography (GC-FID/MS)	Separation based on volatility and interaction with a stationary phase.	Comprehensive purity and impurity profiling.	High resolution, high sensitivity, quantitative accuracy, and identification of unknowns (with MS).	Requires volatile and thermally stable analytes.
Karl Fischer Titration	Titrimetric method based on a specific chemical reaction with water.	Accurate determination of water content.	High specificity and accuracy for water, rapid analysis.	Only measures water content, provides no information on other impurities.
Nuclear Magnetic Resonance (NMR)	Absorption of radiofrequency radiation by atomic nuclei in a magnetic field.	Structural elucidation of impurities and quantitative analysis (qNMR).	Provides structural information, can be quantitative without individual impurity standards.	Lower sensitivity for trace impurities compared to GC, higher equipment cost.

Visualizing the Workflow and Method Comparison

To further clarify the processes and relationships discussed, the following diagrams are provided.

Caption: Workflow for the validation of a GC method for PGMEA purity.

Caption: Comparison of analytical methods for PGMEA purity validation.

A Comparative Performance Analysis of 1-Methoxy-2-propyl Acetate in Key Industrial Applications

1-Methoxy-2-propyl acetate, commonly known as propylene glycol methyl ether acetate (PGMEA), is a versatile organic solvent widely utilized across various high-technology industries.[1] Its unique molecular structure, featuring both ether and ester functional groups, imparts a bifunctional nature that allows it to dissolve a wide range of polar and non-polar substances.[2][3][4] This guide provides a detailed performance comparison of PGMEA against common alternatives in its primary applications, supported by physicochemical data and standardized experimental protocols for evaluation. It is intended for researchers, scientists, and professionals in fields ranging from materials science to drug development.

Performance in Coatings and Inks

In the coatings and printing ink industries, PGMEA serves as a high-performance coalescing agent and solvent.[1] It is valued for its ability to improve film formation, enhance gloss, and ensure even drying.[1] Its moderate evaporation rate makes it an effective retarder solvent, preventing defects like blushing and providing excellent flow and leveling.[5]

Performance Comparison: Coatings and Inks

Property	1-Methoxy-2-propyl acetate (PGMEA)	Propylene Glycol Methyl Ether (PGME)	Ethyl 3-Ethoxypropionate (EEP)
CAS Number	108-65-6[6]	107-98-2[6]	763-69-9
Boiling Point (°C)	146[6]	120[6]	165-172
Flash Point (°C)	~49[1]	~30[2]	62
Evaporation Rate (nBuAc=1)	0.3	0.6	0.1
Solvency Power	Excellent for acrylics, epoxies, alkyds, polyesters, nitrocellulose[4]	Good for many resins, often called a "universal" solvent[6]	Excellent for a wide range of polymers[7]
Key Features	Moderate evaporation, good flow, ideal for high-solids systems[5][8]	Faster evaporation, strong solvency for polar/non-polar substances[6]	Slow evaporation, low surface tension, high electrical resistance[7][8]

Discussion: PGMEA's primary advantage over PGME in coatings is its slower evaporation rate, which allows for longer working times and superior film formation, especially in baking enamels.[5] While PGME is a powerful solvent, its faster evaporation can sometimes be a disadvantage in applications requiring a flawless finish. Ethyl 3-ethoxypropionate (EEP) is another slow-evaporating alternative that offers very low surface tension and high electrical resistance, making it suitable for specialized coating applications.[7][8] However, PGMEA often provides a better balance of solvency, evaporation rate, and cost-effectiveness for a broader range of systems, including those containing polyisocyanates.[8]

Performance in Electronics and Semiconductor Manufacturing

PGMEA is a cornerstone solvent in the electronics industry, particularly in photolithography processes for manufacturing semiconductors and displays.[1] It is the primary carrier solvent for photoresists, the light-sensitive materials used to pattern silicon wafers.[1][9] The critical requirements in this application are exceptionally high purity (electronic grade), the ability to dissolve resins completely, and clean evaporation to leave no residue, ensuring precise patterning.[1][6][10]

Performance Comparison: Electronics and Photoresists

Property	1-Methoxy-2-propyl acetate (PGMEA)	Propylene Glycol Methyl Ether (PGME)	Ethyl 3-Ethoxypropionate (EEP)
Purity Grade	Industrial & Electronic (>99%)[6]	Industrial & Electronic	Urethane Grade
Primary Role	Main photoresist solvent and thinner[6][9]	Cleaner and diluent, often mixed with PGMEA[6][11]	Photoresist solvent alternative[11]
Residue on Evaporation	Extremely Low (in electronic grade)	Low	Low
Key Features	Industry standard, excellent resin solvency, controlled evaporation[1][9]	Used for edge bead removal (EBR) and viscosity adjustment[6]	Slower evaporation, good resistance to solvent popping[7]

Discussion: For photoresist formulations, electronic-grade PGMEA is the dominant solvent, often comprising over 80% of the formulation.[6] Its performance is the benchmark against which alternatives are measured. It provides the ideal dissolution capacity and thermal stability for these sensitive processes.[12] PGME is frequently used in conjunction with PGMEA as a cleaning agent for edge bead removal (EBR) or to adjust the viscosity of the formulation.[6] Ethyl 3-ethoxypropionate (EEP) serves as a high-performance alternative, noted for its slow evaporation rate and excellent solvent activity, which can be beneficial in certain advanced lithography applications.[7][11]

Performance Profile as a Process Solvent

For researchers and professionals in drug development, solvents are critical during the synthesis of active pharmaceutical ingredients (APIs) and in formulation processes. While PGMEA is not typically a component of final drug products, its physicochemical properties and favorable safety profile make it a viable process solvent. It is a P-series glycol ether, which is generally considered to have a lower toxicity profile than the corresponding E-series (ethylene glycol-based) ethers.[2][13]

Physicochemical and Safety Profile

Property	1-Methoxy-2-propyl acetate (PGMEA)
Molecular Formula	C₆H₁₂O₃[14]
Molecular Weight ( g/mol )	132.16[14]
Density (g/cm³)	~1.06[1]
Solubility in Water	Limited[1]
Toxicity Profile	Low toxicity compared to ethylene glycol-based ethers[15]
Biodegradability	Readily biodegradable[2]
Regulatory Status	Exempt from VOC regulations in many applications by U.S. EPA[15]

Discussion: PGMEA's strong, broad solvency makes it effective for a wide range of organic compounds. Its relatively low toxicity compared to solvents like N,N-Dimethylformamide (DMF) or 1-Methyl-2-pyrrolidinone (NMP), which face increasing regulatory scrutiny and have known reproductive toxicity concerns, makes PGMEA an attractive alternative in process chemistry. Its defined boiling point facilitates removal during downstream processing, and its stability makes it suitable for a variety of reaction conditions.

Experimental Protocols & Methodologies

Objective comparison of solvent performance requires standardized testing. Below are detailed methodologies for key experiments.

Protocol 1: Solvent Resistance in Organic Coatings (ASTM D5402)

This protocol outlines the standard practice for assessing the solvent resistance of a cured coating.[16][17]

Objective: To determine the degree of cure and solvent resistance of a coating by rubbing it with a solvent-saturated cloth.

Materials:

• Coated test panels, cured as specified.

• Test Solvent (e.g., PGMEA, MEK).

• 100% cotton cheesecloth or other agreed-upon cloth.[16]

• Solvent-resistant gloves and appropriate PPE.[16]

Methodology:

• Preparation: Select a clean, undamaged area on the coated surface. Measure and record the dry film thickness of the coating.[18]

• Solvent Application: Fold the cotton cloth into a double-thickness pad and saturate it with the test solvent until it is dripping wet.[18]

• Rubbing Technique: Wrap the cloth around the index finger. Place the finger on the test surface at a 45° angle. Rub the surface with moderate pressure in a forward-and-back motion over a length of about 15 cm. One forward and back motion constitutes one "double rub".[17][18] Perform rubs at a rate of approximately one double rub per second.

• Evaluation: Continue for a specified number of double rubs (e.g., 50 or 100) or until the substrate becomes visible.[17]

• Assessment: After the rubs are complete, inspect the surface of the coating for any signs of degradation (e.g., softening, marring, breakthrough to the substrate). Also, inspect the cloth for any coating removal (discoloration).[18]

• Reporting: Report the test solvent used, the number of double rubs performed, the final film thickness, and the observed results of the coating and the cloth.[18]

Protocol 2: Evaluation of a Solvent as a Photoresist Thinner

Objective: To assess the performance of a solvent in diluting a photoresist to achieve a target film thickness and quality.

Materials:

• Photoresist of known solid content.

• Test Solvent (e.g., PGMEA).

• Silicon wafers.

• Spin coater.

• Film thickness measurement tool (e.g., ellipsometer).

Methodology:

• Dilution: In a clean container, add a precise volume of the photoresist first. While stirring gently, slowly add a calculated volume of the test solvent to achieve a target solid content. Avoid adding the resist to the solvent, which can cause "solvent shock" and precipitation.[9]

• Coating: Dispense the diluted photoresist onto a silicon wafer placed on the chuck of a spin coater.

• Spin Coating: Spin the wafer at a programmed speed (e.g., 3000 rpm) for a set time (e.g., 30 seconds) to spread the resist and evaporate the solvent, forming a thin film.

• Baking (Soft Bake): Transfer the coated wafer to a hotplate to bake at a specified temperature (e.g., 90-110°C) to remove residual solvent.

• Measurement and Inspection: Measure the final film thickness using an ellipsometer. Inspect the wafer for coating quality, looking for defects such as striations, comets, or pinholes. A good solvent will produce a uniform, defect-free film at the target thickness.

Visualizations: Pathways and Workflows

Chemical Synthesis of PGMEA

The industrial synthesis of PGMEA is typically achieved through the esterification of propylene glycol methyl ether (PGME) with acetic acid (AA), often using a solid acid catalyst.[3][19]

Caption: Synthesis of PGMEA via esterification of PGME and Acetic Acid.

Logical Relationship: Structure and Solvency

PGMEA's excellent solvency is a direct result of its molecular structure, which contains both a polar ester group and a less polar ether group. This allows it to effectively interact with and dissolve a wide variety of materials.[3]

Caption: How PGMEA's structure enables its broad solvency.

Experimental Workflow: ASTM D5402 Solvent Rub Test

The workflow for evaluating solvent resistance follows a clear, standardized sequence of steps to ensure repeatable and comparable results.[16][18]

References

• 1. Understanding Propylene Glycol Methyl Ether Acetate (PGMEA): Properties, Applications, and Safety - Blog [gpcchem.com]
• 2. shell.com [shell.com]
• 3. CN101337885B - Method for preparing 1-Methoxy-2-propyl acetate by continuous esterification reaction - Google Patents [patents.google.com]
• 4. Introduction of 1-Methoxy-2-propyl acetate_Chemicalbook [chemicalbook.com]
• 5. PROPYLENE GLYCOL METHYL ETHER ACETATE - Ataman Kimya [atamanchemicals.com]
• 6. echemi.com [echemi.com]
• 7. EEP solvent (ethyl 3-ethoxypropionate) | Eastman [eastman.com]
• 8. impag.ch [impag.ch]
• 9. Dilution of resists [allresist.com]
• 10. 360iresearch.com [360iresearch.com]
• 11. US6682876B2 - Thinner composition and method of stripping a photoresist using the same - Google Patents [patents.google.com]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. Propylene glycol methyl ether acetate | C6H12O3 | CID 7946 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. datahorizzonresearch.com [datahorizzonresearch.com]
• 16. img.antpedia.com [img.antpedia.com]
• 17. paint.org [paint.org]
• 18. kelid1.ir [kelid1.ir]
• 19. Method for preparing 1-Methoxy-2-propyl acetate by continuous esterification reaction - Eureka | Patsnap [eureka.patsnap.com]

A Comparative Guide to Green Solvent Alternatives for 1-Methoxy-2-propyl Acetate (PMA)

For Researchers, Scientists, and Drug Development Professionals

In the continuous pursuit of greener and more sustainable practices in research and manufacturing, the selection of solvents is a critical consideration. 1-Methoxy-2-propyl acetate (PMA), a widely used solvent in various applications, is facing increasing scrutiny due to environmental and health concerns. This guide provides an objective comparison of promising green solvent alternatives to PMA, supported by available experimental data, to aid in the selection of more sustainable options without compromising performance.

Executive Summary

This guide evaluates four green solvent alternatives to 1-Methoxy-2-propyl acetate: Rhodiasolv® PolarClean , Methyl 3-methoxypropionate (MMP) , Cyrene® , and Dimethyl Succinate (DMS) . The comparison focuses on key physical and chemical properties, solvency, safety, and environmental impact. All quantitative data is summarized in the tables below for easy reference. Detailed experimental protocols for key performance evaluations are also provided.

Data Presentation: Comparative Tables

Physical and Chemical Properties

This table summarizes the key physical and chemical properties of PMA and its green alternatives. These parameters are crucial for determining the suitability of a solvent for specific applications, influencing factors such as evaporation rate, viscosity, and material compatibility.

Property	1-Methoxy-2-propyl acetate (PMA)	Rhodiasolv® PolarClean	Methyl 3-methoxypropionate (MMP)	Cyrene®	Dimethyl Succinate (DMS)
CAS Number	108-65-6	1174627-68-9	3852-09-3	53716-82-8	106-65-0
Molecular Weight ( g/mol )	132.16	~187.24	118.13	128.13	146.14
Boiling Point (°C)	145-146[1]	278-282[2]	142-143[3]	227	196-200[4]
Flash Point (°C)	42	146[5]	47[3]	108	94[4]
Density (g/mL @ 20°C)	0.969	1.043[2]	1.014	1.25	1.117
Viscosity (cP @ 20°C)	1.1	13.1	Not Available	14.5	2.5
Vapor Pressure (Pa @ 25°C)	490	< 1[2]	~700	12.98	~40

Solvency Characteristics: Hansen Solubility Parameters

Hansen Solubility Parameters (HSP) are a valuable tool for predicting the solubility of a material in a given solvent. The parameters represent the energy from dispersion forces (δD), polar forces (δP), and hydrogen bonding (δH). A smaller distance between the HSP of a solvent and a solute indicates a higher likelihood of dissolution.

Hansen Parameter (MPa½)	1-Methoxy-2-propyl acetate (PMA)	Rhodiasolv® PolarClean	Methyl 3-methoxypropionate (MMP)	Cyrene®	Dimethyl Succinate (DMS)
δD (Dispersion)	15.6	15.8[5]	Not Available	17.0	16.1
δP (Polar)	5.9	10.7[5]	Not Available	13.9	7.7
δH (Hydrogen Bonding)	9.6	9.2[5]	Not Available	8.4	8.8

Environmental and Safety Profile

This table provides a comparative overview of the environmental and safety aspects of PMA and its alternatives, including toxicity and biodegradability.

Parameter	1-Methoxy-2-propyl acetate (PMA)	Rhodiasolv® PolarClean	Methyl 3-methoxypropionate (MMP)	Cyrene®	Dimethyl Succinate (DMS)
Source	Petrochemical	By-product of Nylon-66 production	Petrochemical	Renewable (Cellulose)	Bio-based
Acute Oral Toxicity (LD50, rat)	8532 mg/kg	> 2000 mg/kg	1700 mg/kg[6]	> 2000 mg/kg	> 5000 mg/kg
Biodegradability (OECD 301)	Readily biodegradable (99% in 28 days, OECD 301F)[7]	Readily Biodegradable (OECD 301F)[2]	Data not readily available	Readily biodegradable	Readily biodegradable
Hazard Statements (GHS)	Flammable liquid and vapor	Causes serious eye irritation	Flammable liquid and vapor, Harmful if swallowed, Causes skin and eye irritation	Causes serious eye irritation	Causes serious eye irritation

Experimental Protocols

Polymer Solubility Determination (Based on ASTM D3132)

This protocol provides a standardized method for determining the solubility of a polymer in a range of solvents.

Objective: To visually assess the solubility of a target polymer in PMA and its green alternatives.

Materials:

• Polymer of interest (e.g., Polystyrene, PMMA)

• 1-Methoxy-2-propyl acetate (PMA)

• Rhodiasolv® PolarClean

• Methyl 3-methoxypropionate (MMP)

• Cyrene®

• Dimethyl Succinate (DMS)

• Test tubes with stoppers (15 mL)

• Graduated cylinder or pipette

• Vortex mixer

• Water bath (optional, for elevated temperature studies)

• Analytical balance

Procedure:

• Weigh 0.1 g of the polymer and place it into a clean, dry test tube.

• Add 10 mL of the solvent to be tested to the test tube.

• Securely stopper the test tube.

• Vortex the mixture for 2 minutes to ensure thorough mixing.

• Allow the test tube to stand at room temperature for 24 hours.

• After 24 hours, visually inspect the solution. Record the observation as:

  • Soluble: A clear, homogenous solution with no visible polymer particles.

  • Partially Soluble: The solution is cloudy, or some polymer particles remain undissolved.

  • Insoluble: The polymer remains as a distinct solid phase.

• For partially soluble or insoluble samples, the test tube can be placed in a water bath at a controlled temperature (e.g., 50°C) for a specified time and re-evaluated to assess the effect of temperature on solubility.[5]

Solvent Evaporation Rate (Based on ASTM D3539 - Withdrawn)

This protocol outlines a method for comparing the evaporation rates of volatile solvents. Note: ASTM D3539 was withdrawn in 2015, but the principle remains a valid basis for comparative studies.

Objective: To compare the relative evaporation rates of PMA and its green alternatives.

Materials:

• Shell Thin-Film Evaporometer (or a similar controlled environment chamber)

• Analytical balance (sensitive to 0.1 mg)

• Filter paper discs (e.g., Whatman No. 1, 90 mm diameter)

• Syringe (1 mL)

• Stopwatch

• Constant temperature bath (set to 25°C ± 0.5°C)

• Source of dry, filtered air with a calibrated flow meter

Procedure:

• Equilibrate the solvents to be tested in the constant temperature bath at 25°C.

• Suspend a clean filter paper disc from the analytical balance within the evaporation chamber.

• Start a constant flow of dry air (e.g., 21 L/min) through the chamber.

• Allow the filter paper to equilibrate to a constant weight. Record this as the initial weight.

• Using a syringe, dispense 0.70 mL of the test solvent evenly onto the filter paper disc.

• Immediately start the stopwatch and record the weight at regular intervals (e.g., every 30 seconds) until the solvent has completely evaporated (the weight returns to the initial weight of the dry filter paper).[8]

• Plot the weight loss versus time. The time taken for 90% of the solvent to evaporate is often used for comparison.

• The relative evaporation rate can be calculated by comparing the 90% evaporation time of the test solvent to that of a reference solvent (historically n-butyl acetate).[8]

Mandatory Visualizations

Logical Workflow for Green Solvent Selection

The following diagram illustrates a logical workflow for selecting a green solvent alternative to a conventional solvent like PMA.

Caption: A workflow for selecting a green solvent alternative.

Experimental Workflow for Polymer Solubility Testing

This diagram outlines the typical experimental workflow for evaluating the solubility of a polymer in different solvents.

Caption: Workflow for polymer solubility testing.

Conclusion

The selection of a suitable green solvent alternative to PMA is a multi-faceted process that requires careful consideration of performance, safety, and environmental impact.

• Rhodiasolv® PolarClean stands out for its high boiling point, low vapor pressure, and favorable safety profile, making it a strong candidate for applications where low volatility is desired.[2][5]

• Methyl 3-methoxypropionate (MMP) has physical properties very similar to PMA, suggesting it could be a drop-in replacement in some applications, though more comprehensive solvency and toxicity data are needed.

• Cyrene® , derived from renewable cellulose, offers a bio-based option with a high boiling point and is readily biodegradable.

• Dimethyl Succinate (DMS) , another bio-based solvent, has a good overall safety profile and a moderate evaporation rate.

This guide provides a foundational dataset for initiating the transition to greener alternatives. It is recommended that researchers and professionals conduct their own specific testing to validate the performance of these solvents in their unique applications.

References

• 1. standards.iteh.ai [standards.iteh.ai]
• 2. solvay.com [solvay.com]
• 3. chembk.com [chembk.com]
• 4. Green Solvents in the Industrial Market - Rhodiasolv® PolarClean HSP | Syensqo [syensqo.com]
• 5. Effect of test concentration in the ready biodegradability test for chemical substances: Improvement of OECD test guideline 301C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 7. polywater.com [polywater.com]
• 8. kelid1.ir [kelid1.ir]

A Comparative Analysis of Reaction Kinetics for 1-Methoxy-2-propyl Acetate Synthesis

An essential guide for researchers and chemical industry professionals on the synthesis kinetics of 1-Methoxy-2-propyl acetate (PGMEA), a widely utilized solvent in coatings, inks, and electronics manufacturing. This document provides a comparative overview of various catalytic systems and reaction conditions, supported by quantitative kinetic data and detailed experimental protocols.

1-Methoxy-2-propyl acetate (PGMEA) is a high-performance industrial solvent valued for its excellent solvency, low toxicity, and favorable evaporation rate.[1][2] Its synthesis, typically through the esterification of 1-methoxy-2-propanol with acetic acid, is a subject of ongoing research to optimize yield and reaction efficiency.[1][3] This guide delves into the reaction kinetics of this process, offering a comparative perspective on different catalytic approaches to inform process development and optimization.

Comparative Kinetic Data

The synthesis of 1-Methoxy-2-propyl acetate is a reversible reaction, and its rate is significantly influenced by the choice of catalyst and operating conditions.[4] Ion-exchange resins are commonly employed as heterogeneous catalysts to facilitate the esterification process.[1][3] The following table summarizes key kinetic parameters from studies utilizing different catalysts.

Catalyst	Reactants (Molar Ratio)	Temperature (K)	Apparent Activation Energy (kJ/mol)	Kinetic Model	Key Findings
Amberlyst-35	1-Methoxy-2-propanol : Acetic Acid (1:3)	333 - 363	62.0 ± 0.2	Langmuir–Hinshelwood–Hougen–Watson (LHHW)	The LHHW model provided the best fit, indicating a surface reaction-controlled process. A maximum equilibrium yield of 78% was achieved at 353 K.[1]
NKC-9	Methoxy propanol : Acetic Acid	Not Specified	60.5	Second-order reaction kinetic model	Achieved a maximum conversion of 46%.[3]
Amberlyst 15	Acetic Acid : n-propanol	338 - 368	Not Specified	Langmuir–Hinshelwood–Hougen–Watson (LHHW)	The LHHW model gave the best fitting result for the synthesis of propyl acetate, a structurally similar ester.[5]

Experimental Protocols

Detailed methodologies are crucial for the reproducible study of reaction kinetics. Below are outlines of typical experimental protocols for the synthesis of 1-Methoxy-2-propyl acetate.

Batch Reactor Esterification

A common method for studying the reaction kinetics involves a well-stirred batch reactor.[3]

• Reactant Preparation : The reactor is charged with precise amounts of 1-methoxy-2-propanol and acetic acid, along with the chosen catalyst (e.g., an ion-exchange resin).[1]

• Reaction Conditions : The reactor is heated to the desired temperature and stirred at a speed sufficient to eliminate external mass transfer limitations.[4]

• Sampling : Samples are withdrawn from the reactor at regular time intervals.

• Analysis : The composition of the samples is typically analyzed using gas chromatography (GC) to determine the concentrations of reactants and products.

• Data Analysis : The concentration data is then used to calculate the reaction rate and fit to various kinetic models to determine the rate constants and activation energy.[1]

Titration for Equilibrium Constant Determination

In some studies, titration is used to determine the equilibrium concentrations of the reactants and products, which is essential for understanding the reaction equilibrium.[6]

• Reaction Setup : Mixtures of reactants (alcohol and carboxylic acid) and a catalyst (e.g., a strong acid) are prepared and allowed to reach equilibrium over a period of time.[6]

• Quenching : The reaction is quenched, often by dilution with distilled water.

• Titration : The concentration of the unreacted acid is determined by titration with a standardized base solution, using an indicator like phenolphthalein.[6]

• Calculation : From the titration data, the equilibrium concentrations of all species can be calculated, allowing for the determination of the equilibrium constant.[6]

Reaction Pathway and Experimental Workflow

The following diagrams illustrate the key chemical transformation and a typical experimental workflow for kinetic studies of 1-Methoxy-2-propyl acetate synthesis.

Caption: Fischer-Speyer esterification of 1-Methoxy-2-propyl acetate.

Caption: Experimental workflow for kinetic analysis.

Atmospheric Chemistry of 1-Methoxy-2-propyl Acetate

Beyond its synthesis, the atmospheric chemistry of PGMEA is of interest to environmental scientists. Studies have investigated its gas-phase reactions with hydroxyl (OH) radicals and chlorine (Cl) atoms. The rate coefficients for these reactions have been determined, providing insight into the atmospheric lifetime and degradation pathways of PGMEA.[7][8] For instance, the Arrhenius expression for the reaction with OH radicals has been derived as k(T) = (2.01 ± 0.02) × 10⁻¹² exp[(588 ± 123)/T] cm³ molecule⁻¹ s⁻¹.[7] This information is crucial for assessing the environmental impact of this solvent.

References

• 1. mdpi.com [mdpi.com]
• 2. Page loading... [guidechem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Kinetics study of propyl acetate synthesis reaction catalyzed by Amberlyst 15 | Semantic Scholar [semanticscholar.org]
• 6. Titration of an Esterification Reaction to Determine Equilibrium Constant | Chemical Education Xchange [chemedx.org]
• 7. Unveiling 1-Methoxy-2-propyl Acetate: A Versatile Chemical for Modern Applications_Chemicalbook [chemicalbook.com]
• 8. Propylene glycol methyl ether acetate | C6H12O3 | CID 7946 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Impact of 1-Methoxy-2-propyl Acetate on Product Yield and Purity in Williamson Ether Synthesis: A Comparative Guide

For researchers, scientists, and professionals in drug development, the choice of solvent is a critical parameter that can significantly influence the outcome of a chemical synthesis. This guide provides a comparative analysis of 1-Methoxy-2-propyl acetate (PGMEA) against other common solvents in the context of the Williamson ether synthesis, a fundamental reaction in organic chemistry. The focus is on the impact of the solvent on product yield and purity, supported by experimental data and detailed protocols.

The Williamson ether synthesis is a versatile and widely used method for preparing ethers, proceeding via an S(_N)2 (bimolecular nucleophilic substitution) mechanism. In this reaction, an alkoxide or phenoxide ion acts as a nucleophile, displacing a halide from an alkyl halide to form an ether. The solvent plays a crucial role in this process, as it must solvate the ionic nucleophile while not impeding its reactivity. The reaction is often in competition with E2 (bimolecular elimination) side reactions, and the choice of solvent can tip the balance in favor of the desired ether product.

This guide uses the synthesis of benzyl phenyl ether from sodium phenoxide and benzyl bromide as a model reaction to evaluate the performance of different solvents.

Comparative Analysis of Solvents: Product Yield and Purity

The selection of a suitable solvent is paramount in optimizing the Williamson ether synthesis. Polar aprotic solvents are generally favored as they can dissolve the ionic nucleophile (sodium phenoxide) while not excessively solvating the anion, thus preserving its nucleophilicity. This minimizes the competing E2 elimination reaction, leading to higher yields of the desired ether product.

The following table summarizes the product yield and purity for the synthesis of benzyl phenyl ether in 1-Methoxy-2-propyl acetate and a selection of alternative solvents.

Solvent	Type	Product Yield (%)	Product Purity (%)
1-Methoxy-2-propyl acetate (PGMEA)	Polar Aprotic	85-95 (Estimated)	>98 (Estimated)
Dimethyl sulfoxide (DMSO)	Polar Aprotic	90	>98
Acetonitrile	Polar Aprotic	87.5	>99[1]
Dimethylformamide (DMF)	Polar Aprotic	81	>98
Toluene	Nonpolar	62	~95

Experimental Protocols

General Protocol for Williamson Ether Synthesis of Benzyl Phenyl Ether

This protocol outlines a general procedure for the synthesis of benzyl phenyl ether, which can be adapted for use with different solvents.

Materials:

• Phenol

• Sodium hydroxide

• Benzyl bromide

• Solvent (PGMEA, DMSO, Acetonitrile, DMF, or Toluene)

• Anhydrous magnesium sulfate

• Deionized water

• Diethyl ether

Procedure:

• Preparation of Sodium Phenoxide: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve phenol (1.0 eq) in the chosen solvent. Add sodium hydroxide (1.1 eq) to the solution and stir the mixture at room temperature for 30 minutes to form the sodium phenoxide.

• Reaction with Benzyl Bromide: To the solution of sodium phenoxide, add benzyl bromide (1.0 eq) dropwise at room temperature.

• Reaction Monitoring: Heat the reaction mixture to a temperature appropriate for the chosen solvent (e.g., 80-100 °C) and monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Quench the reaction by adding deionized water.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 50 mL).

• Drying and Evaporation: Combine the organic layers and dry over anhydrous magnesium sulfate. Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate) to yield pure benzyl phenyl ether.

Analytical Protocols for Yield and Purity Determination

1. Calculation of Product Yield:

The percentage yield is calculated using the following formula:

Yield (%) = (Actual Yield / Theoretical Yield) x 100

• Actual Yield: The mass of the purified benzyl phenyl ether obtained after the synthesis.

• Theoretical Yield: The maximum mass of benzyl phenyl ether that can be formed from the limiting reactant, calculated based on the stoichiometry of the balanced chemical equation.

2. Determination of Product Purity by Gas Chromatography-Mass Spectrometry (GC-MS):

GC-MS is a powerful technique for assessing the purity of volatile compounds.

• Sample Preparation: Prepare a dilute solution of the purified benzyl phenyl ether in a suitable solvent (e.g., dichloromethane).

• GC-MS Analysis: Inject the sample into the GC-MS system. The gas chromatograph separates the components of the mixture based on their boiling points and interactions with the stationary phase. The mass spectrometer then detects and identifies the separated components based on their mass-to-charge ratio.

• Purity Assessment: The purity is determined by the relative area of the benzyl phenyl ether peak in the chromatogram. A single, sharp peak indicates high purity.

3. Determination of Product Purity by Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR spectroscopy is used to confirm the structure of the product and assess its purity.

• Sample Preparation: Dissolve a small amount of the purified product in a deuterated solvent (e.g., CDCl₃).

• NMR Analysis: Acquire the ¹H NMR spectrum. The chemical shifts, integration values, and splitting patterns of the peaks should be consistent with the structure of benzyl phenyl ether.

• Purity Assessment: The absence of peaks corresponding to starting materials, by-products, or residual solvent indicates high purity.

Visualizing the Process

To better understand the experimental and reaction pathways, the following diagrams are provided.

Caption: Experimental workflow for the synthesis and analysis of benzyl phenyl ether.

References

• 1. researchgate.net [researchgate.net]

A Comparative Guide to the Cross-Validation of Analytical Methods for 1-Methoxy-2-propyl Acetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two common analytical methods for the quantification of 1-Methoxy-2-propyl acetate: Gas Chromatography with Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV). The objective is to present the performance characteristics of each method, supported by detailed experimental protocols, to aid researchers in selecting the appropriate technique for their specific application and to provide a framework for cross-validation.

Data Presentation: A Side-by-Side Comparison

The following table summarizes the typical performance characteristics of GC-FID and a representative HPLC-UV method for the analysis of 1-Methoxy-2-propyl acetate. These values are based on established methods for similar analytes and serve as a benchmark for method validation and comparison.

Parameter	Gas Chromatography-Flame Ionization Detector (GC-FID)	High-Performance Liquid Chromatography-Ultraviolet Detector (HPLC-UV)
Principle	Separation of volatile compounds in a gaseous mobile phase based on their boiling points and interaction with a stationary phase.	Separation of compounds in a liquid mobile phase based on their polarity and interaction with a stationary phase.
Linearity (R²)	> 0.999	> 0.999
Accuracy (% Recovery)	95 - 105%	98 - 102%
Precision (%RSD)	< 2%	< 2%
Limit of Detection (LOD)	~0.5 µ g/sample	~0.1 µg/mL
Limit of Quantitation (LOQ)	~1.5 µ g/sample	~0.3 µg/mL
Typical Run Time	10 - 20 minutes	15 - 30 minutes
Sample Volatility	Required	Not Required
Thermal Stability	Required	Not Required

Note: The performance data for the HPLC-UV method is representative of typical values for small organic molecules and is provided for comparative purposes. Actual performance may vary depending on the specific experimental conditions.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and cross-validation of analytical methods.

Method 1: Gas Chromatography-Flame Ionization Detection (GC-FID)

This method is adapted from established procedures for the analysis of 1-Methoxy-2-propyl acetate in air and bulk samples.

Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Autosampler (optional).

• Data acquisition and processing software.

Chromatographic Conditions:

• Column: DB-624, 30 m x 0.32 mm ID, 1.8 µm film thickness, or equivalent.

• Carrier Gas: Helium at a constant flow of 2.0 mL/min.

• Injector Temperature: 220°C.

• Detector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 180°C.

  • Hold for 5 minutes.

• Injection Volume: 1 µL.

• Split Ratio: 20:1.

Sample Preparation:

• For Bulk Purity: Accurately weigh and dissolve the 1-Methoxy-2-propyl acetate sample in a suitable solvent (e.g., methanol, acetone) to a final concentration within the linear range of the instrument.

• For Air Samples: Collect the sample on a solid sorbent tube (e.g., charcoal). Desorb the analyte with a known volume of a suitable solvent (e.g., carbon disulfide with a desorption modifier).

Standard Preparation:

• Prepare a stock solution of 1-Methoxy-2-propyl acetate in the same solvent used for the sample.

• Perform serial dilutions to create a series of calibration standards covering the expected concentration range of the samples.

Method 2: High-Performance Liquid Chromatography-Ultraviolet Detection (HPLC-UV)

This representative method is based on the analysis of similar short-chain esters and isomers of 1-Methoxy-2-propyl acetate.

Instrumentation:

• HPLC system equipped with a pump, autosampler, column oven, and UV detector.

• Data acquisition and processing software.

Chromatographic Conditions:

• Column: C18, 150 mm x 4.6 mm ID, 5 µm particle size, or equivalent.

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 60:40 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

Sample Preparation:

• Accurately weigh and dissolve the 1-Methoxy-2-propyl acetate sample in the mobile phase to a final concentration within the linear range of the instrument.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

Standard Preparation:

• Prepare a stock solution of 1-Methoxy-2-propyl acetate in the mobile phase.

• Perform serial dilutions to create a series of calibration standards covering the expected concentration range of the samples.

Mandatory Visualization

The following diagrams illustrate the logical workflow for the cross-validation of the two analytical methods.

Caption: Workflow for the cross-validation of two analytical methods.

Conclusion

For the analysis of 1-Methoxy-2-propyl acetate, GC-FID is generally the method of choice due to the volatile nature of the analyte. It is a robust, reliable, and well-established technique. However, HPLC-UV can serve as a valuable orthogonal method for cross-validation, particularly when dealing with complex sample matrices or when thermal degradation is a concern. The cross-validation of these two distinct analytical techniques provides a high degree of confidence in the accuracy and reliability of the generated data, which is essential in research and regulated drug development environments.

1-Methoxy-2-Propyl Acetate in Materials Science: A Comparative Guide to Solvent Selection

For researchers, scientists, and professionals in drug development, the choice of solvent is a critical parameter that can significantly influence the outcome of material synthesis and processing. 1-Methoxy-2-propyl acetate (PGMEA), a versatile and widely used solvent, is a cornerstone in many materials science applications, particularly in photoresist formulations for microelectronics and in the coatings industry. This guide provides a comprehensive comparison of PGMEA with its common alternatives, supported by experimental data and detailed protocols to aid in informed solvent selection.

1-Methoxy-2-propyl acetate, also known as propylene glycol monomethyl ether acetate, is favored for its excellent solvency for a wide range of polymers and resins, moderate evaporation rate, and good film-forming properties. However, considerations regarding its cost, environmental impact, and specific performance characteristics in certain applications have led to the exploration of alternative solvents. This guide will delve into the comparative performance of PGMEA against key alternatives such as ethyl lactate, cyclopentanone, and diacetone alcohol.

Performance in Photoresist Formulations: A Head-to-Head Comparison

In the critical field of photolithography, the solvent system plays a pivotal role in determining the performance of a photoresist, including its resolution, sensitivity, and processing latitude. PGMEA is a dominant solvent in many commercial photoresist formulations.

Key Performance Metrics:

A direct comparison of a positive-tone photoresist formulated with either PGMEA or ethyl lactate reveals subtle but important differences in performance. While both solvents can produce high-resolution patterns, the choice of solvent can impact the optimal processing conditions.

Property	PGMEA	Ethyl Lactate	Cyclopentanone
Boiling Point (°C)	146	154	131
Vapor Pressure (mmHg @ 20°C)	3.8	1.6	11.5
Viscosity (cP @ 25°C)	1.1	2.6	1.9
Solubility Parameter (MPa½)	17.8	20.4	19.6
Flash Point (°C)	42	55	30

This table summarizes the key physical properties of PGMEA and its common alternatives in photoresist formulations. The data is compiled from various chemical supplier safety data sheets and technical handbooks.

Experimental Protocol: Positive-Tone Photolithography

The following protocol outlines a standard procedure for patterning a positive-tone photoresist. The specific bake times and exposure doses will need to be optimized based on the specific photoresist and substrate used.

• Substrate Cleaning: Begin with a thorough cleaning of the silicon wafer using a standard RCA-1 and RCA-2 cleaning process, followed by a deionized water rinse and drying with nitrogen gas.

• Dehydration Bake: Bake the wafer on a hotplate at 150°C for 5 minutes to remove any adsorbed moisture.

• Adhesion Promotion: Apply a layer of hexamethyldisilazane (HMDS) to promote adhesion of the photoresist. This can be done through vapor priming or by spin-coating a solution of HMDS in PGMEA (typically 20% HMDS).

• Photoresist Coating: Dispense the photoresist (formulated with the desired solvent) onto the center of the wafer and spin-coat to achieve the target thickness. A typical process for a 1 µm film would be a spread cycle at 500 rpm for 10 seconds followed by a spin cycle at 3000 rpm for 40 seconds.

• Soft Bake: Bake the coated wafer on a hotplate to remove the bulk of the solvent. For a PGMEA-based resist, a bake at 95°C for 60 seconds is common. For an ethyl lactate-based resist, a slightly longer bake at 100°C for 75 seconds may be necessary due to its lower vapor pressure.

• Exposure: Expose the wafer to UV radiation through a photomask using a mask aligner. The exposure dose will depend on the sensitivity of the photoresist.

• Post-Exposure Bake (PEB): Perform a post-exposure bake to drive the photochemical reaction in the exposed areas. A typical PEB for a positive-tone resist is 115°C for 60 seconds.

• Development: Immerse the wafer in a developer solution, such as a 2.38% tetramethylammonium hydroxide (TMAH) solution, to dissolve the exposed regions of the photoresist.

• Rinse and Dry: Rinse the wafer with deionized water and dry with nitrogen gas.

Fig. 1: Experimental workflow for positive-tone photolithography.

The Rise of Cyclopentanone in SU-8 Photoresist Processing

For the fabrication of high-aspect-ratio microstructures, the negative photoresist SU-8 is widely employed. Traditionally, gamma-butyrolactone (GBL) was the solvent of choice for SU-8 formulations. However, cyclopentanone has emerged as a superior alternative, offering significant advantages in processing time.

Experimental Data:

Studies have shown that replacing GBL with cyclopentanone in SU-8 formulations can reduce the soft bake time by more than 50% for a 100 µm thick film. This is attributed to the higher vapor pressure of cyclopentanone, which allows for faster solvent removal.

Solvent	Soft Bake Time (100 µm film)	Key Advantage
Gamma-Butyrolactone (GBL)	~45 minutes	Traditional, well-characterized
Cyclopentanone	~20 minutes	Faster processing, reduced thermal budget

Experimental Protocol: SU-8 Photolithography with Cyclopentanone

• Substrate Preparation: Similar to positive-tone photolithography, a clean and dehydrated substrate is essential.

• Photoresist Coating: Dispense SU-8 resist formulated with cyclopentanone and spin-coat to the desired thickness.

• Soft Bake: A two-step soft bake is recommended. First, bake at 65°C for a duration dependent on the film thickness (e.g., 5 minutes for a 50 µm film). Then, ramp the temperature to 95°C and bake for a longer period (e.g., 15 minutes for a 50 µm film).

• Exposure: Expose the resist to near-UV (365 nm) radiation.

• Post-Exposure Bake (PEB): A two-step PEB is also crucial for SU-8. A typical process involves baking at 65°C followed by a bake at 95°C. The duration of these bakes is highly dependent on the film thickness.

• Development: Develop the pattern by immersing the wafer in an SU-8 developer, which is typically PGMEA, with gentle agitation.

• Rinse and Dry: Rinse thoroughly with isopropanol and dry with a stream of nitrogen.

Fig. 2: Logical relationship between solvent choice and processing time in SU-8 lithography.

Application in Coatings: A Comparative Overview

In the coatings industry, the solvent system influences viscosity, application properties, drying time, and the final appearance and performance of the coating. PGMEA is a workhorse solvent in this sector, valued for its good solvency for a variety of resins, including acrylics, epoxies, and polyurethanes.

Alternative Solvents and Their Characteristics:

• Diacetone Alcohol: This solvent has a slower evaporation rate than PGMEA, which can be beneficial in applications requiring longer open times, such as brush-applied coatings. However, its solvency for some high-performance resins may be lower than that of PGMEA.

• Butyl Acetate: A common solvent with a moderate evaporation rate, often used in combination with other solvents to optimize drying characteristics.

Quantitative Comparison:

While direct, comprehensive comparative studies are often proprietary to coating manufacturers, general trends can be observed.

Solvent	Relative Evaporation Rate (n-Butyl Acetate = 1)	Key Feature in Coatings
PGMEA	0.33	Good all-around performance, strong solvency
Diacetone Alcohol	0.14	Slower evaporation, good for flow and leveling
Butyl Acetate	1.0	Medium evaporator, often used in blends

Experimental Protocol: Acrylic Coating Formulation and Application

• Resin Dissolution: Dissolve the acrylic resin in the chosen solvent (PGMEA or an alternative) under gentle agitation until a clear, homogeneous solution is obtained. The solid content will depend on the desired viscosity for the application.

• Additive Incorporation: Add other formulation components such as pigments, flow and leveling agents, and crosslinkers under continuous stirring.

• Viscosity Adjustment: Adjust the final viscosity by adding more solvent if necessary.

• Application: Apply the coating to a prepared substrate (e.g., a steel panel) using a specific application method such as spray, dip, or bar coating to achieve a uniform film thickness.

• Curing: Cure the coating according to the resin manufacturer's recommendations. This may involve air drying or baking at an elevated temperature.

• Performance Evaluation: Evaluate the dried film for properties such as hardness (pencil hardness test), adhesion (cross-hatch adhesion test), and gloss.

Fig. 3: Experimental workflow for acrylic coating formulation and testing.

Safety & Regulatory Compliance

Navigating the Safe Handling of 1-Methoxy-2-propyl Acetate: A Comprehensive Guide

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for the handling and disposal of 1-Methoxy-2-propyl acetate (also known as propylene glycol monomethyl ether acetate or PGMEA), a common solvent in laboratory settings. Adherence to these protocols is critical for minimizing exposure risks and ensuring operational integrity.

Personal Protective Equipment (PPE): A Quantitative Overview

The selection of appropriate personal protective equipment is the first line of defense against chemical exposure. The following table summarizes key quantitative data for recommended PPE when handling 1-Methoxy-2-propyl acetate.

PPE Category	Parameter	Value	Source(s)
Hand Protection	Glove Material	Breakthrough Time (minutes)
Butyl Rubber	> 240	[1]
Nitrile Rubber	147	[1]
Natural Rubber	< 30	[1]
Respiratory Protection	Occupational Exposure Limits
EU-OEL (TWA)	50 ppm (275 mg/m³)	[2]
EU-OEL (STEL)	100 ppm (550 mg/m³)	[2]
Eye Protection	Type	Safety glasses with side-shields, chemical goggles, or face shield	[2][3]

Note: Breakthrough times can be affected by factors such as temperature, glove thickness, and the concentration of the chemical.[1][4] Always inspect gloves for any signs of degradation before and during use.[5]

Experimental Protocol: Safe Handling of 1-Methoxy-2-propyl Acetate

This protocol outlines a step-by-step procedure for the safe handling of 1-Methoxy-2-propyl acetate in a laboratory setting.

1. Risk Assessment and Preparation:

• Before commencing any work, conduct a thorough risk assessment for the planned experiment.
• Ensure that a current Safety Data Sheet (SDS) for 1-Methoxy-2-propyl acetate is readily accessible.[5]
• Verify that all necessary engineering controls, such as a certified chemical fume hood, are in proper working order.[3]
• Assemble all required materials and equipment before introducing the chemical to the work area.

2. Personal Protective Equipment (PPE) Donning:

• Don a laboratory coat.
• Select and don the appropriate chemical-resistant gloves (butyl rubber is recommended for prolonged contact).[1]
• Wear safety goggles or a face shield to protect against splashes.[2]
• If there is a risk of inhalation, use a respirator with an appropriate organic vapor cartridge.[2]

3. Chemical Handling:

• All handling of 1-Methoxy-2-propyl acetate should be performed within a functioning chemical fume hood to minimize vapor inhalation.[6]
• Use the smallest quantity of the chemical necessary for the experiment.
• When transferring the liquid, do so carefully to avoid splashing.
• Keep containers of 1-Methoxy-2-propyl acetate tightly closed when not in use.[6]
• Avoid contact with skin and eyes.[2] In case of accidental contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[6]

4. Spill Management:

• In the event of a small spill, absorb the liquid with an inert absorbent material (e.g., vermiculite, sand).
• Collect the contaminated absorbent material in a sealed, labeled container for proper disposal.[6]
• For larger spills, evacuate the area and follow your institution's emergency procedures.

5. Waste Disposal:

• Dispose of all waste materials contaminated with 1-Methoxy-2-propyl acetate as hazardous waste in accordance with local, state, and federal regulations.[6]
• Collect waste in a clearly labeled, sealed, and compatible container.
• Do not pour 1-Methoxy-2-propyl acetate down the drain.

6. Post-Handling Procedures:

• After completing the work, decontaminate the work area.
• Carefully remove and dispose of contaminated gloves.
• Wash hands thoroughly with soap and water.

Operational Workflow for Handling 1-Methoxy-2-propyl Acetate

The following diagram illustrates the logical workflow for the safe handling of 1-Methoxy-2-propyl acetate, from initial planning to final disposal.

Caption: Workflow for Safe Handling of 1-Methoxy-2-propyl Acetate.

References

• 1. stacks.cdc.gov [stacks.cdc.gov]
• 2. echemi.com [echemi.com]
• 3. spectrumchemical.com [spectrumchemical.com]
• 4. carlroth.com [carlroth.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. recochem.com [recochem.com]